2-(3,4,5-Trimethoxyphenyl)acetyl chloride

• CAS: 39053-78-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Infrared Spectrum of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Introduction: Elucidating Structure Through Vibration

2-(3,4,5-Trimethoxyphenyl)acetyl chloride (C₁₁H₁₃ClO₄) is a reactive chemical intermediate of significant interest in the synthesis of complex organic molecules, including pharmaceutical agents and natural product analogues.[1] Its structure combines a highly reactive acyl chloride functional group with a polysubstituted aromatic ring, making it a versatile building block.

Infrared (IR) spectroscopy is an indispensable analytical technique for the structural verification and quality assessment of such molecules. By measuring the absorption of infrared radiation, which excites molecular vibrations, IR spectroscopy provides a unique "fingerprint" of a compound's functional groups.[2] This guide offers a detailed analysis of the expected IR spectrum of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, grounded in the fundamental principles of vibrational spectroscopy, to aid researchers in its unambiguous identification.

Core Principles of Analysis: A Vibrational Breakdown

The IR spectrum of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is best interpreted by dissecting the molecule into its constituent functional groups and predicting their characteristic vibrational frequencies (stretching and bending). The energy of these vibrations, and thus the wavenumber (cm⁻¹) at which they absorb IR radiation, is determined by bond strength and the mass of the atoms involved.[2]

The primary functional groups to consider are:

• Acyl Chloride (-COCl): The cornerstone of the molecule's reactivity.

• Methylene Bridge (-CH₂-): The aliphatic linker.

• Trimethoxyphenyl Group: The substituted aromatic ring, including methoxy (-OCH₃) substituents.

Detailed Spectral Interpretation

A thorough analysis of the molecule's structure allows for the prediction of several key absorption bands.

The Carbonyl (C=O) Stretching Vibration: The Acyl Chloride Signature

The most prominent and diagnostic feature in the spectrum is the carbonyl (C=O) stretching band of the acyl chloride group. This absorption is expected to be very strong and appear at a significantly high wavenumber, typically in the range of 1790-1815 cm⁻¹ .[3][4]

Causality: The high frequency of the C=O stretch is a direct consequence of the inductive effect of the highly electronegative chlorine atom. The chlorine atom withdraws electron density from the carbonyl carbon, strengthening and shortening the C=O double bond.[5] This increased bond stiffness requires more energy to excite its stretching vibration, shifting the absorption to a higher wavenumber compared to ketones (~1715 cm⁻¹), esters (~1735 cm⁻¹), or amides (~1660 cm⁻¹).[2][4]

C-H Stretching Vibrations (3100-2850 cm⁻¹)

This region contains contributions from both the aromatic ring and the aliphatic portions of the molecule.

• Aromatic C-H Stretch: Weak to medium intensity bands are expected just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region. These correspond to the stretching of the C-H bonds on the benzene ring.[6][7][8]

• Aliphatic C-H Stretch: Stronger absorptions from the methylene (-CH₂-) and methoxy (-OCH₃) groups will appear just below 3000 cm⁻¹, generally in the 3000-2850 cm⁻¹ range.[9] The presence of multiple methoxy groups will likely result in several distinct peaks in this area.

Aromatic Ring Vibrations (1600-1400 cm⁻¹)

The vibrations of the carbon-carbon double bonds within the benzene ring give rise to a series of characteristic absorptions.

• C=C Ring Stretching: Two to three bands of weak to medium intensity are typically observed in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ regions.[6][9] These absorptions confirm the presence of the aromatic ring.

Methoxy and Methylene Group Vibrations

• C-O Stretching: The three methoxy groups will produce strong, characteristic C-O stretching bands. Ethers typically show strong absorptions in the 1320-1000 cm⁻¹ range.[10] For aromatic ethers like this, a strong, distinct band corresponding to the aryl-O stretch is expected around 1250 cm⁻¹ , with another band for the O-CH₃ stretch appearing near 1030 cm⁻¹ .

• CH₂ Bending: The methylene group (-CH₂-) will exhibit a characteristic "scissoring" deformation around 1470-1450 cm⁻¹ .[10]

The Fingerprint Region: Substitution Pattern and C-Cl Stretch

The region below 1400 cm⁻¹ is known as the fingerprint region and contains a complex array of bending and stretching vibrations that are unique to the molecule as a whole.

• Aromatic C-H Out-of-Plane (OOP) Bending: The substitution pattern on the benzene ring can often be determined from strong absorptions in the 900-675 cm⁻¹ range.[6][11] For a 1,2,3,5-tetrasubstituted ring, as is the case here (counting the acetyl chloride group), specific patterns can be complex, but a strong band in the 870-810 cm⁻¹ range is often indicative of adjacent hydrogens on the ring.

• C-Cl Stretching: The carbon-chlorine bond stretch is expected to appear as a medium to strong band in the 850-550 cm⁻¹ region.[9][12] This band can sometimes be difficult to assign definitively due to overlap with other absorptions in the fingerprint region.

Summary of Expected IR Absorptions

The following table summarizes the key vibrational modes and their expected absorption ranges for 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

Wavenumber (cm⁻¹)	Functional Group & Vibrational Mode	Expected Intensity
~1800 (1790-1815)	Acyl Chloride (C=O Stretch)	Strong, Sharp
3100-3000	Aromatic (C-H Stretch)	Weak to Medium
3000-2850	Aliphatic (-CH₂-, -OCH₃) (C-H Stretch)	Medium to Strong
1600-1585	Aromatic (C=C Ring Stretch)	Medium
1500-1400	Aromatic (C=C Ring Stretch)	Medium
1470-1450	Methylene (-CH₂- Bend)	Medium
~1250	Aryl Ether (Aryl-O Stretch)	Strong
~1030	Alkyl Ether (O-CH₃ Stretch)	Strong
900-675	Aromatic (C-H Out-of-Plane Bend)	Strong
850-550	Acyl Chloride (C-Cl Stretch)	Medium to Strong

Experimental Protocol: Acquiring a High-Quality Spectrum

Acyl chlorides are highly reactive and susceptible to hydrolysis by atmospheric moisture. This necessitates careful sample handling to prevent degradation to the corresponding carboxylic acid, which would fundamentally alter the IR spectrum (e.g., appearance of a broad O-H stretch from 3300-2500 cm⁻¹ and a shift of the C=O peak to ~1710 cm⁻¹).[2]

Recommended Technique: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is the preferred method due to its minimal sample preparation, making it ideal for reactive or moisture-sensitive compounds.[13][14]

Step-by-Step Methodology:

• Instrument Preparation: Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Record a background spectrum of the clean, empty crystal. This is crucial to subtract atmospheric and instrumental interferences.

• Sample Application: In a dry environment (e.g., under a nitrogen blanket or in a glove box), place a small amount of the solid 2-(3,4,5-Trimethoxyphenyl)acetyl chloride directly onto the center of the ATR crystal.

• Pressure Application: Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal surface. This is vital for generating a strong evanescent wave interaction and obtaining a high-quality spectrum.[13]

• Data Acquisition: Collect the sample spectrum. A typical acquisition involves co-adding 16 to 32 scans at a resolution of 4 cm⁻¹ to achieve an excellent signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with a suitable dry, non-protic solvent (e.g., anhydrous dichloromethane or hexane) immediately after analysis to prevent corrosion or damage.

Workflow for Spectroscopic Analysis

The logical process from sample handling to final structural confirmation is outlined in the diagram below.

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Mass spectrometry of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

An In-Depth Technical Guide to the Mass Spectrometry of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Introduction

2-(3,4,5-Trimethoxyphenyl)acetyl chloride, a key intermediate in the synthesis of various pharmaceutical compounds and complex organic molecules, presents unique challenges and a characteristic fingerprint in mass spectrometric analysis. Its high reactivity, stemming from the acyl chloride functional group, necessitates meticulous handling and a well-designed analytical strategy to ensure data integrity. This guide serves as a comprehensive resource for researchers and drug development professionals, offering a deep dive into the mass spectrometric behavior of this compound. We will explore the critical pre-analysis considerations, the rationale behind selecting an appropriate ionization technique, and a detailed breakdown of its electron ionization (EI) fragmentation pathways. By combining theoretical principles with practical, field-proven protocols, this document aims to equip the scientist with the expertise needed to confidently identify and characterize 2-(3,4,5-Trimethoxyphenyl)acetyl chloride and its derivatives.

Section 1: Critical Pre-Analysis Considerations & Safety

The scientific integrity of any mass spectrometry result begins long before the sample enters the instrument. For a reactive molecule like 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, this is paramount.

The Challenge of Reactivity: Hydrolysis

The primary analytical challenge is the compound's extreme sensitivity to moisture. Acyl chlorides react readily and violently with water to form the corresponding carboxylic acid and hydrochloric acid.[1][2]

Chemical Rationale: The presence of even trace amounts of water in solvents, on glassware, or in the mass spectrometer's sample introduction system can lead to the rapid hydrolysis of the analyte. This results in the mass spectrometer detecting the carboxylic acid, 2-(3,4,5-Trimethoxyphenyl)acetic acid (Molecular Weight: 226.23 g/mol )[3], instead of the target acyl chloride (Molecular Weight: 244.67 g/mol )[4]. This can lead to a complete misidentification of the sample or an underestimation of its purity. Therefore, all handling and preparation steps must be performed under strictly anhydrous conditions.

Safety & Handling Protocol

Acyl chlorides are corrosive and hazardous materials that demand stringent safety protocols.[1][5] Adherence to these measures is a non-negotiable aspect of trustworthy and reproducible science.

• Engineering Controls: All manipulations must be conducted within a certified chemical fume hood to prevent inhalation of corrosive vapors.[5]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a flame-retardant lab coat, and chemical splash goggles with a face shield for full protection.[1]

• Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible to prevent degradation from atmospheric moisture.

• Solvent Selection: Use only new, sealed anhydrous solvents (e.g., dichloromethane, hexane, or ethyl acetate) for sample preparation.[6] Solvents from previously opened bottles may have absorbed atmospheric moisture.

• Glassware: All glassware must be oven-dried or flame-dried immediately before use to remove any adsorbed water.

• Storage: Store the compound in a tightly sealed container within a desiccator in a cool, dry, and well-ventilated area, away from incompatible materials like water, alcohols, and strong bases.[5][7]

Section 2: Ionization Methodology: Selecting the Right Approach

The choice of ionization technique dictates the nature of the resulting mass spectrum. For a small, volatile, and relatively fragile molecule like this, a dual approach using both hard and soft ionization methods provides the most comprehensive data.

Primary Recommendation: Electron Ionization (EI)

Electron Ionization (EI) is the gold standard for the analysis of volatile, thermally stable small molecules.[8]

Causality: In EI, the sample is bombarded with high-energy electrons (typically 70 eV).[9][10] This high energy imparts significant internal energy to the molecule, causing not only ionization but also extensive and highly reproducible fragmentation.[8][10] This fragmentation pattern is a structural fingerprint that is invaluable for unambiguous identification and can be compared against established spectral libraries like that of the National Institute of Standards and Technology (NIST).[11] For 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, EI is ideal for revealing the characteristic cleavages that define its structure.

Complementary Technique: Chemical Ionization (CI)

While EI provides rich structural detail, its high energy can sometimes prevent the detection of the molecular ion, which is crucial for confirming the compound's mass.[9][10]

Causality: Chemical Ionization (CI) is a "softer" ionization technique that uses a reagent gas (e.g., methane or ammonia) to ionize the analyte through proton transfer or adduct formation.[8] This is a lower-energy process that results in significantly less fragmentation. The primary benefit of CI is the generation of a prominent protonated molecule ([M+H]+) or an adduct ion, which provides clear confirmation of the molecular weight.[8] Running a sample with both EI and CI provides a self-validating dataset: EI for structural fingerprinting and CI for molecular weight confirmation.

Caption: Workflow for selecting the appropriate ionization method.

Section 3: The Mass Spectrum: A Detailed Analysis

The 70 eV EI mass spectrum of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is defined by a series of predictable and informative fragmentation events.

The Molecular Ion (M•+)

The molecular ion represents the intact molecule with one electron removed.

• Expected m/z: The presence of a single chlorine atom, which has two stable isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), will result in a pair of molecular ion peaks.[12]

  • m/z 244: Corresponding to the molecule with ³⁵Cl.

  • m/z 246: Corresponding to the molecule with ³⁷Cl.

• Expected Intensity: The M•+ peak for acyl chlorides is often weak or entirely absent due to the high lability of the C-Cl bond and the stability of the resulting acylium ion.[6] Its observation is diagnostic but not guaranteed.

Key Fragmentation Pathways

The fragmentation pattern is dominated by cleavages that lead to the formation of stable carbocations. The more stable the resulting ion, the more abundant it will be, resulting in a taller peak in the spectrum.[13]

• Pathway A: α-Cleavage (Loss of •Cl) : This is the most characteristic fragmentation of an acyl chloride.[6] The C-Cl bond cleaves homolytically to release a chlorine radical and form a highly resonance-stabilized acylium ion. This ion is often the base peak or one of the most intense peaks in the spectrum.

  • m/z 244/246 → m/z 209 + •Cl

• Pathway B: Decarbonylation (Loss of CO) : Acylium ions readily lose a neutral molecule of carbon monoxide (CO) to form another stable carbocation.[6] In this case, it results in the formation of a stable, substituted benzyl cation.

  • m/z 209 → m/z 181 + CO

• Pathway C: Fragmentation of the Trimethoxybenzyl Ion : The m/z 181 ion undergoes further fragmentation characteristic of methoxy-substituted aromatic rings. This typically involves the sequential loss of a methyl radical (•CH₃) followed by carbon monoxide, or the loss of a neutral formaldehyde molecule (CH₂O).

  • m/z 181 → m/z 166 + •CH₃

  • m/z 166 → m/z 138 + CO

Caption: Predicted fragmentation cascade for the analyte.

Summary of Expected Ions

m/z Ratio	Ion Formula	Proposed Structure / Origin	Expected Intensity
244 / 246	[C₁₁H₁₃³⁵ClO₄]•+ / [C₁₁H₁₃³⁷ClO₄]•+	Molecular Ion (M•+)	Low to Absent
209	[C₁₁H₁₃O₄]⁺	Acylium Ion [M-Cl]⁺	High
181	[C₁₀H₁₃O₃]⁺	Trimethoxybenzyl Cation [M-Cl-CO]⁺	High
166	[C₉H₁₀O₃]⁺	Loss of •CH₃ from m/z 181	Medium
151	[C₈H₇O₃]⁺	Loss of CH₂O from m/z 181	Medium to Low
138	[C₈H₆O₂]⁺	Loss of CO from m/z 166	Medium to Low

Section 4: Experimental Protocol: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for this analysis, as it effectively separates the volatile analyte from the solvent and any non-volatile impurities before it enters the mass spectrometer.

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent single quadrupole MS)

• Autosampler: For precision and reproducibility.

Sample Preparation

• Using a calibrated micro-syringe, transfer 1 mg of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride into a 2 mL oven-dried autosampler vial.

• Add 1 mL of anhydrous dichloromethane to the vial.

• Immediately cap the vial with a PTFE-lined septum cap to prevent moisture ingress.

• Vortex briefly to ensure complete dissolution. The final concentration is ~1 mg/mL.

GC-MS Conditions

Parameter	Setting	Rationale
GC Inlet
Injection Volume	1 µL	Standard volume for good sensitivity without overloading.
Inlet Temperature	250 °C	Hot enough to ensure rapid volatilization but low enough to minimize potential thermal degradation.
Split Ratio	20:1	Prevents column overloading and ensures sharp chromatographic peaks.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
GC Column
Type	Agilent J&W DB-5ms (30m x 0.25mm, 0.25µm)	A low-polarity, robust column suitable for a wide range of organic molecules.
Oven Program
Initial Temp	100 °C, hold 1 min	Allows for solvent focusing.
Ramp Rate	20 °C/min to 280 °C	A moderate ramp rate to ensure good separation from any potential impurities.
Final Temp	280 °C, hold 5 min	Ensures that all components are eluted from the column.
MS Parameters
Ion Source	Electron Ionization (EI)	As per the primary recommendation for structural analysis.
Electron Energy	70 eV	Standard EI energy for reproducible fragmentation and library compatibility.[9][11]
Source Temp	230 °C	A standard temperature that balances analyte volatilization with minimizing thermal degradation.
Quadrupole Temp	150 °C	Ensures ion transmission without condensation or degradation.
Mass Range	m/z 40 - 400	Covers the molecular ion and all expected key fragments.
Solvent Delay	3 min	Prevents the high concentration of solvent from entering and saturating the MS detector.

Section 5: Data Interpretation & Troubleshooting

A successful analysis hinges on correctly interpreting the acquired data and recognizing potential artifacts.

• Confirming Identity: A positive identification is achieved by observing the key fragments predicted in Section 3. The presence of a strong peak at m/z 209 and a related strong peak at m/z 181 is highly indicative of the 2-(3,4,5-Trimethoxyphenyl)acetyl structure. If the molecular ion is visible at m/z 244/246 with the correct isotopic ratio, the confidence in the identification is exceptionally high.

• Common Pitfall: Recognizing Hydrolysis: If the sample was inadvertently exposed to moisture, the primary peak observed will be that of the carboxylic acid. The mass spectrum will be dominated by the molecular ion of the acid at m/z 226, and its fragmentation pattern will be different. A key fragment for the acid would be the loss of the carboxyl group ([M-COOH]⁺) at m/z 181, which coincidentally matches a key fragment of the acyl chloride. However, the absence of the m/z 209 acylium ion and the m/z 244/246 molecular ion pair would strongly indicate complete hydrolysis.

• Troubleshooting: No Molecular Ion: As previously stated, the absence of the M•+ peak is common for acyl chlorides.[6] Do not mistake the m/z 209 acylium ion for the molecular ion. If molecular weight confirmation is essential, re-analyze the sample using Chemical Ionization (CI) as described in Section 2.

Conclusion

The mass spectrometric analysis of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a clear illustration of how a molecule's chemical properties directly inform the analytical strategy. Its reactivity demands rigorous, anhydrous handling, while its structure gives rise to a predictable and highly informative fragmentation pattern under Electron Ionization. The characteristic loss of a chlorine radical to form the m/z 209 acylium ion, followed by decarbonylation to the m/z 181 benzyl cation, serves as a definitive signature for this compound. By employing the systematic approach, detailed protocols, and interpretative logic outlined in this guide, researchers can leverage mass spectrometry to reliably and confidently characterize this important chemical building block.

References

• Chemsrc. (2025, August 21). 3,4,5-trimethoxyphenylacetic acid chloride. Retrieved from Chemsrc website: [Link]

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• SpectraBase. (n.d.). 3,4,5-Trimethoxyphenol. Retrieved from [Link]

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Mechanistic Causality: Why Environmental Control is Non-Negotiable

As a Senior Application Scientist specializing in reactive intermediates and synthetic methodology, I have designed this technical whitepaper to address the critical storage, handling, and operational parameters for 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (CAS: 39053-78-6) .

Because acyl chlorides are highly electrophilic and inherently unstable under ambient conditions, their successful application in drug development and fine chemical synthesis relies entirely on rigorous environmental control. This guide establishes a self-validating system for managing this specific reagent, ensuring that your synthetic workflows remain reproducible, high-yielding, and safe.

2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a highly reactive acylating agent used to synthesize amides, esters, and complex heterocyclic frameworks. Its reactivity stems from the highly electrophilic carbonyl carbon, which is heavily polarized by the adjacent electronegative chlorine atom.

However, this same electrophilicity makes it exceptionally vulnerable to nucleophilic attack by atmospheric water. When exposed to ambient moisture, the compound undergoes rapid hydrolysis, forming 3,4,5-trimethoxyphenylacetic acid and releasing corrosive hydrogen chloride (HCl) gas [1]. This degradation not only depletes the active titer of the reagent but also introduces acidic byproducts that can catalyze unwanted side reactions or degrade acid-sensitive substrates in downstream applications [2].

Degradation Pathway Visualization

To understand the necessity of our storage protocols, we must first visualize the chemical causality of its degradation.

Fig 1: Hydrolytic degradation pathway of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

Optimal Storage Conditions: A Self-Validating Matrix

To arrest the hydrolysis pathway and mitigate thermal decarbonylation, a multi-tiered storage strategy must be implemented. The following table synthesizes the quantitative and qualitative parameters required to maintain >98% purity over extended periods.

Parameter	Optimal Condition	Sub-optimal Condition	Causality & Consequence of Sub-optimal Storage
Temperature	2–8°C (Short-term) -20°C (Long-term)	Room Temp (20–25°C)	Acyl chlorides are thermally labile. Elevated temperatures accelerate Arrhenius kinetics for both hydrolysis and spontaneous decarbonylation [3].
Atmosphere	Argon (Ar) or Dry N₂	Ambient Air	Moisture ingress leads to rapid hydrolysis. Argon is preferred over N₂ as it is heavier than air, forming a protective "blanket" over the liquid [4].
Container	Amber Glass with PTFE-lined cap	Clear plastic / Rubber septa	HCl gas generated from trace hydrolysis will degrade rubber and plastic, causing leaching. Amber glass prevents photolytic degradation.
Sealant	Parafilm over cap	No secondary seal	Parafilm provides a secondary moisture barrier against the high-humidity environment of standard laboratory refrigerators.

Standard Operating Procedure: Inert Handling Workflow

A storage protocol is only as strong as its handling procedure. If a cold bottle of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is opened to the ambient atmosphere, atmospheric water will immediately condense inside the cold vessel, initiating a runaway hydrolysis reaction.

To prevent this, I mandate the following self-validating workflow for extracting the reagent.

Step-by-Step Methodology: Reagent Extraction

• Equilibration (Critical Step): Remove the sealed amber vial from the 2–8°C refrigerator. Do not open it. Allow the vial to sit in a desiccator for 30–45 minutes until it reaches room temperature. Causality: This prevents the condensation of ambient moisture on the inner walls of the vessel upon opening.

• Atmospheric Exclusion: Transfer the equilibrated vial into a glovebox or connect it to a Schlenk line under a positive pressure of dry Argon.

• Syringe Preparation: Use a glass syringe equipped with a stainless-steel needle that has been oven-dried at 120°C for at least 4 hours and cooled in a desiccator.

• Extraction: Pierce the PTFE septum (if applicable) or open the cap under the Argon blanket. Withdraw the required volume of the acyl chloride.

• Re-sealing: Flush the headspace of the vial with a gentle stream of Argon for 15 seconds. Cap tightly, wrap the seam with Parafilm, and immediately return to 2–8°C storage.

Fig 2: Self-validating inert atmosphere handling workflow for acyl chlorides.

Application Protocol: Amide Synthesis via Acylation

To demonstrate the efficacy of properly stored 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, below is a highly reliable protocol for the acylation of a primary amine. This method utilizes a non-nucleophilic base to scavenge the HCl byproduct, driving the reaction to completion [1].

Materials:

• 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.1 equiv)

• Primary Amine substrate (1.0 equiv)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon and seal with a rubber septum.

• Substrate Loading: Dissolve the primary amine (1.0 mmol) in 10 mL of anhydrous DCM. Inject TEA (2.0 mmol) into the stirring solution.

• Cooling: Submerge the flask in an ice-water bath (0°C). Causality: Acylation is highly exothermic; cooling prevents thermal degradation of the product and minimizes side reactions.

• Reagent Addition: Using the inert extraction protocol described in Section 3, withdraw 1.1 mmol of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride. Add it dropwise to the stirring solution over 5 minutes.

• Reaction: Allow the mixture to stir at 0°C for 30 minutes, then gradually warm to room temperature. Monitor via TLC until the amine is consumed.

• Workup: Quench the reaction with 10 mL of saturated aqueous NaHCO₃ to neutralize excess acid and unreacted acyl chloride. Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

References

• Acetyl chloride - Chemical Properties and Handling. Grokipedia. Available at:[Link]

2-(3,4,5-Trimethoxyphenyl)acetyl chloride: A Core Intermediate for Advanced Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3,4,5-Trimethoxyphenyl)acetyl chloride, a key chemical intermediate, holds a significant position in the landscape of pharmaceutical research and development. Its structural features, particularly the trimethoxyphenyl group, make it a valuable building block for the synthesis of a wide array of biologically active molecules. This guide provides a comprehensive overview of its synthesis, properties, and applications, with a focus on the underlying chemical principles and practical considerations for its use in a laboratory setting. The high reactivity of this acyl chloride makes it an efficient acylating agent, crucial for forming amide and ester linkages in the development of novel therapeutic agents.[1] Its utility is underscored by its role in the synthesis of compounds targeting various biological pathways, including those involved in cancer and neurological disorders.[2][3]

Physicochemical Properties and Identification

A thorough understanding of the physicochemical properties of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is paramount for its effective use and safe handling.

Property	Value	Source
Molecular Formula	C11H13ClO4	[4]
Molecular Weight	244.67 g/mol	[4]
CAS Number	39053-78-6	[4]
Appearance	Not explicitly stated, but acyl chlorides are typically colorless to pale yellow fuming liquids.	[5]
Reactivity	Highly reactive, particularly with nucleophiles such as water, alcohols, and amines.[6]	General knowledge on acyl chlorides.

Synthesis of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride: A Mechanistic Approach

The most prevalent and efficient method for synthesizing 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is through the chlorination of its corresponding carboxylic acid, 2-(3,4,5-Trimethoxyphenyl)acetic acid.[7] Thionyl chloride (SOCl₂) is the reagent of choice for this transformation due to the clean nature of the reaction, where the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed, driving the reaction to completion.[8][9]

The Underlying Mechanism: Nucleophilic Acyl Substitution

The conversion of a carboxylic acid to an acyl chloride using thionyl chloride proceeds via a nucleophilic acyl substitution mechanism.[10][11]

• Activation of the Carboxylic Acid: The reaction is initiated by the nucleophilic attack of the carboxylic acid's carbonyl oxygen on the sulfur atom of thionyl chloride.[8] This forms a highly reactive acyl chlorosulfite intermediate and releases a chloride ion.[10]

• Nucleophilic Attack by Chloride: The liberated chloride ion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chlorosulfite intermediate.[12]

• Formation of the Tetrahedral Intermediate and Collapse: This attack leads to the formation of a tetrahedral intermediate. The intermediate is unstable and collapses, reforming the carbonyl double bond and expelling the chlorosulfite group, which readily decomposes into gaseous sulfur dioxide and a chloride ion.[8] The final products are the desired acyl chloride and gaseous byproducts.[12]

Caption: Synthesis of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

Detailed Experimental Protocol

Materials:

• 2-(3,4,5-Trimethoxyphenyl)acetic acid[13]

• Thionyl chloride (SOCl₂)[12]

• Anhydrous dichloromethane (DCM) or another suitable inert solvent[14]

• Round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl and SO₂)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a fume hood, charge a dry round-bottom flask with 2-(3,4,5-Trimethoxyphenyl)acetic acid and an anhydrous solvent like dichloromethane. The reaction must be conducted under anhydrous conditions as acyl chlorides and thionyl chloride react with water.[6][9]

• Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to the stirred suspension at room temperature. A catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction, particularly for less reactive carboxylic acids.[8][9]

• Reaction Progression: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Work-up: Once the reaction is complete, carefully remove the excess thionyl chloride and solvent under reduced pressure. The crude 2-(3,4,5-Trimethoxyphenyl)acetyl chloride can be purified by distillation or used directly in the subsequent step, depending on the required purity.

Applications in Drug Development: A Gateway to Bioactive Molecules

2-(3,4,5-Trimethoxyphenyl)acetyl chloride serves as a critical precursor in the synthesis of various pharmacologically significant compounds. Its ability to readily undergo nucleophilic acyl substitution allows for the introduction of the 3,4,5-trimethoxyphenyl moiety into a diverse range of molecular scaffolds.[1]

Synthesis of Amides: The Mescaline Connection

A notable application of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is in the synthesis of amides, which can then be reduced to form phenethylamines. This pathway is historically significant as a synthetic route towards mescaline (3,4,5-trimethoxyphenethylamine), a naturally occurring psychedelic compound.[15][16] While the direct synthesis of mescaline often proceeds through other intermediates, the underlying chemistry of amide formation and subsequent reduction highlights the utility of the parent acyl chloride.[17][18][19]

Caption: Amide formation and subsequent reduction.

Friedel-Crafts Acylation Reactions

The electrophilic nature of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride makes it a suitable reagent for Friedel-Crafts acylation reactions.[14] In the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), it can acylate aromatic compounds, leading to the formation of ketones.[14] This reaction provides a direct method for creating carbon-carbon bonds and introducing the trimethoxyphenylacetyl group onto an aromatic ring, a common structural motif in various drug candidates.[20]

Safety and Handling: A Prerequisite for Successful Synthesis

Acyl chlorides, including 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, are hazardous chemicals that require strict safety protocols.[7][21]

• Corrosivity and Reactivity: They are corrosive and can cause severe burns to the skin and eyes.[22] They react violently with water, including atmospheric moisture, to produce corrosive hydrogen chloride gas.[6]

• Handling Precautions: All manipulations should be performed in a well-ventilated fume hood.[6] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[21]

• Storage: Store in a cool, dry, and well-ventilated area away from water, alcohols, and amines.[6] Containers should be tightly sealed, often under an inert atmosphere such as nitrogen.[6]

Conclusion

2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a versatile and highly valuable chemical intermediate in the field of drug discovery and development. Its straightforward synthesis from the corresponding carboxylic acid and its high reactivity make it an indispensable tool for medicinal chemists. A comprehensive understanding of its synthesis, reaction mechanisms, and handling requirements is essential for its safe and effective utilization in the creation of novel and complex molecular architectures with potential therapeutic applications.

References

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• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011, December 3). Master Organic Chemistry. Retrieved from [Link]

• Reactions of Carboxylic Acids. (2023, September 20). OpenStax. Retrieved from [Link]

• Acyl Chloride Uses, Reactions & Synthesis. (n.d.). Study.com. Retrieved from [Link]

• Carboxylic Acid + SOCl2. (2025, July 12). ReactionWeb.io. Retrieved from [Link]

• Syntheses of mescaline. (n.d.). designer-drug.com. Retrieved from [Link]

• Mescaline - The Chemistry of the Plant Phenethylamine. (n.d.). Erowid. Retrieved from [Link]

• Mescaline. (n.d.). Wikipedia. Retrieved from [Link]

• 3,4,5-trimethoxyphenylacetic acid chloride. (2025, August 21). Chemsrc. Retrieved from [Link]

• Mescaline from 3,4,5-trimethoxyphenylacetic acid. (2003, November 22). Hive Novel Discourse. Retrieved from [Link]

• ICSC 0210 - ACETYL CHLORIDE. (n.d.). inchem.org. Retrieved from [Link]

• Mescaline; 3,4,5-trimethoxyphenethylamine. (n.d.). Erowid. Retrieved from [Link]

• Hazardous Substance Fact Sheet: Acetyl Chloride. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Chemistry Acid Chloride. (n.d.). sathee jee. Retrieved from [Link]

• Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. (n.d.). PMC. Retrieved from [Link]

• Route of Synthesis Reagents and conditions. (n.d.). ResearchGate. Retrieved from [Link]

• 3,4,5-Trimethoxyphenylacetic acid. (n.d.). PubChem. Retrieved from [Link]

• 2-(3,4-dimethoxyphenyl)acetyl chloride. (n.d.). Chemspace. Retrieved from [Link]

• 1-[2-[(5R)-5-(3,4-dichlorophenyl)-3-[2-(3,4,5-trimethoxyphenyl)acetyl]-1,3-oxazolidin-5-yl]ethyl]-4-phenylpiperidine-4-carboxamide. (n.d.). PubChem. Retrieved from [Link]

• converting carboxylic acids into acyl (acid) chlorides. (n.d.). Chemguide. Retrieved from [Link]

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• Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene. (n.d.). Asian Journal of Chemistry. Retrieved from [Link]

• Chemical Properties of Acetyl chloride. (n.d.). Cheméo. Retrieved from [Link]

• Acetyl Chloride. (n.d.). ResearchGate. Retrieved from [Link]

• ACETYL CHLORIDE. (n.d.). Ataman Kimya. Retrieved from [Link]

• Discovery of a New Chalcone-Trimethoxycinnamide Hybrid with Antimitotic Effect: Design, Synthesis, and Structure—Activity Relationship Studies. (2023, June 14). MDPI. Retrieved from [Link]

• Discovery and optimization of 3,4,5-trimethoxyphenyl substituted triazolylthioacetamides as potent tubulin polymerization inhibitors. (2019, January 1). PubMed. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: High-Yield Synthesis of Amides via 2-(3,4,5-Trimethoxyphenyl)acetyl Chloride

Introduction & Rationale

The 3,4,5-trimethoxyphenyl moiety is a privileged pharmacophore in medicinal chemistry. It is frequently incorporated into the design of tubulin polymerization inhibitors (such as combretastatin analogs), potent σ1 receptor ligands[1] (1), and psychoactive phenethylamine derivatives like mescaline[2] (2). The synthesis of these complex molecules often relies on the robust and highly efficient amidation of 2-(3,4,5-trimethoxyphenyl)acetyl chloride (TMPAC) with various primary and secondary amines[3] (3).

As an acylating agent, TMPAC is highly reactive due to the strong electron-withdrawing nature of the chloride leaving group, which renders the carbonyl carbon highly electrophilic. This application note details the mechanistic causality, self-validating experimental protocols, and quantitative optimization strategies required to achieve >90% yield in TMPAC-mediated amide syntheses.

Mechanistic Overview

The amidation reaction proceeds via a classic nucleophilic acyl substitution pathway.

• Nucleophilic Attack : The lone pair of the amine attacks the electrophilic carbonyl carbon of TMPAC.

• Tetrahedral Intermediate : The carbon rehybridizes from sp2 to sp3 , pushing electron density onto the oxygen atom.

• Leaving Group Expulsion : The carbonyl π -bond reforms, expelling the chloride ion ( Cl− ) and generating a protonated amide intermediate.

• Deprotonation : A non-nucleophilic tertiary amine base (e.g., Triethylamine, TEA) scavenges the resulting hydrochloric acid (HCl). Without this base, the generated HCl would protonate the unreacted starting amine, rendering it non-nucleophilic and artificially capping the reaction yield at a maximum of 50%[4] (4).

Figure 1: Mechanistic workflow for TMPAC-mediated amide synthesis.

Experimental Design: The Causality Behind the Protocol

To ensure high fidelity and reproducibility, every reagent and condition in this protocol is selected based on strict chemical causality:

• Solvent Selection (Anhydrous DCM) : Dichloromethane lacks nucleophilic protons (unlike alcohols or water) that would competitively hydrolyze the highly reactive acyl chloride. It also effectively solubilizes both the starting materials and the TEA-HCl byproduct during the reaction[5] (5).

• Temperature Control (0 °C to RT) : The collapse of the tetrahedral intermediate is highly exothermic. Initiating the reaction at 0 °C prevents thermal degradation and side reactions, while allowing it to warm to room temperature ensures kinetic completion.

• Order of Addition : TMPAC must be added dropwise to the amine/base mixture. Reversing this order would expose the acyl chloride to transiently unbuffered conditions, increasing the risk of hydrolysis or unwanted dimerization.

Self-Validating Experimental Protocol

Materials Required

• 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (TMPAC) (1.1 equiv)

• Target Primary/Secondary Amine (1.0 equiv)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dichloromethane (DCM)

• 1M Aqueous HCl, Saturated NaHCO 3​ , Brine, Anhydrous MgSO 4​

Step-by-Step Methodology

Phase 1: Preparation & Inert Atmosphere

• Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and purge with inert gas (N 2​ or Argon).

• Dissolve the target amine (1.0 mmol) and TEA (2.5 mmol) in 10 mL of anhydrous DCM.

• Cool the reaction flask to 0 °C using an ice-water bath and allow it to equilibrate for 10 minutes.

Validation Check: The solution must remain completely clear. Cloudiness at this stage indicates ambient moisture has compromised the anhydrous environment, leading to premature salt formation.

Phase 2: Electrophile Addition 4. In a separate dry vial, dissolve TMPAC (1.1 mmol) in 3 mL of anhydrous DCM. 5. Using a syringe, add the TMPAC solution dropwise to the stirring amine mixture at 0 °C over 15 minutes.

Validation Check: A slight fuming or mild temperature spike confirms the acyl chloride is active. The reaction mixture may turn slightly yellow as the amidation proceeds[6] (6).

Phase 3: Reaction Maturation 6. Remove the ice bath after 30 minutes and allow the reaction to stir at room temperature (20–25 °C) for 2 to 4 hours.

Validation Check: Perform Thin Layer Chromatography (TLC) using a 50:50 EtOAc/Hexanes eluent. The disappearance of the starting amine (visualized via Ninhydrin stain) and the emergence of a new, highly UV-active spot (due to the trimethoxyarene system) validates reaction completion.

Phase 4: Quenching & Aqueous Work-Up 7. Quench the reaction by adding 10 mL of distilled water to hydrolyze any residual TMPAC. 8. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

• 1M HCl (2 x 10 mL) : Extracts unreacted amine and TEA into the aqueous phase.

• Sat. NaHCO 3​ (1 x 10 mL) : Neutralizes any residual acid.

• Brine (1 x 10 mL) : Removes bulk water from the organic layer.

Validation Check: Test the aqueous layer after the HCl wash with pH paper; it must read pH < 2 to ensure complete removal of basic impurities.

Phase 5: Isolation 9. Dry the organic layer over anhydrous MgSO 4​ , filter, and concentrate in vacuo. 10. The resulting 3,4,5-trimethoxyphenylacetamide product will typically present as a viscous oil that slowly crystallizes, or as a solid powder depending on the specific amine substituent[7] (7). Purify further via flash chromatography or recrystallization if necessary.

Quantitative Data & Optimization Metrics

To facilitate rapid troubleshooting and yield optimization, the following table summarizes the quantitative parameters governing the TMPAC amidation reaction:

Reaction Parameter	Optimal Range	Quantitative Impact	Mechanistic Causality
TMPAC : Amine Ratio	1.1 : 1.0 eq	Prevents unreacted amine (<5% residual)	A slight excess ensures complete consumption of the limiting amine nucleophile, preventing difficult chromatographic separations later.
Base (TEA) Ratio	2.0 to 3.0 eq	Increases yield from ~50% to >90%	Neutralizes 1 eq of HCl generated; the excess accounts for ambient moisture buffering and prevents amine protonation.
Temperature	0 °C → 25 °C	Reduces side products by >80%	The exothermic tetrahedral intermediate collapse is kinetically controlled, preventing thermal degradation.
Solvent Moisture	<50 ppm H 2​ O	Hydrolysis of TMPAC < 2%	Water acts as a competing nucleophile, converting TMPAC into the unreactive 2-(3,4,5-trimethoxyphenyl)acetic acid.

References

• The Journal of Organic Chemistry 1957 Volume.22 No.2 | Source: dss.go.th | 3

• Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1 Receptor Ligands | Journal of Medicinal Chemistry | Source: acs.org | 1

• Mescaline | Source: wikipedia.org | 2

• US9890166B2 - Imidazopyrrolidine derivatives and their use in the treatment of disease | Source: google.com | 8

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Technical Guide: Friedel-Crafts Acylation with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride for the Synthesis of Bio-active Ketone Scaffolds

An Application Note for Researchers and Drug Development Professionals

The Friedel-Crafts acylation, a cornerstone of organic synthesis discovered by Charles Friedel and James Crafts in 1877, remains a pivotal method for forming carbon-carbon bonds by attaching an acyl group to an aromatic ring.[1] This electrophilic aromatic substitution reaction is instrumental in producing aryl ketones, which are crucial intermediates and active moieties in pharmaceuticals, fine chemicals, and agrochemicals.[2][3]

This guide focuses on the application of a specialized acylating agent, 2-(3,4,5-Trimethoxyphenyl)acetyl chloride . The 3,4,5-trimethoxyphenyl group is a key pharmacophore found in a class of potent natural and synthetic anticancer agents known as combretastatins.[4][5] These compounds exhibit significant antimitotic activity by inhibiting tubulin polymerization.[4][5] Consequently, the synthesis of molecules incorporating this "A-ring" scaffold via Friedel-Crafts acylation provides a direct route to novel combretastatin analogs and other potentially bioactive compounds, making this a reaction of high interest to medicinal chemists and drug development professionals.[6][7]

This document provides an in-depth examination of the reaction mechanism, a detailed, field-proven experimental protocol, and critical insights into process optimization and troubleshooting.

Reaction Mechanism and Strategic Advantages

The Friedel-Crafts acylation proceeds through a well-defined, three-step electrophilic aromatic substitution mechanism.[8] Understanding this pathway is critical for optimizing reaction conditions and predicting outcomes.

• Generation of the Acylium Ion: The reaction is initiated by the coordination of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to the chlorine atom of the 2-(3,4,5-Trimethoxyphenyl)acetyl chloride. This complexation polarizes the carbon-chlorine bond, facilitating its cleavage to form a highly electrophilic, resonance-stabilized acylium ion.[9][10][11]

• Electrophilic Attack (Sigma Complex Formation): The electron-rich π-system of the aromatic substrate acts as a nucleophile, attacking the acylium ion. This step disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[8][9]

• Re-aromatization: A weak base, typically the AlCl₄⁻ complex, abstracts a proton from the sp³-hybridized carbon of the sigma complex. This restores the aromaticity of the ring and yields the final aryl ketone product. The Lewis acid catalyst is regenerated in this step, but it immediately complexes with the newly formed ketone, which is why stoichiometric quantities of the catalyst are required.[12][13][14]

Figure 1: Mechanism of Friedel-Crafts Acylation.

The Friedel-Crafts acylation holds two significant advantages over its counterpart, the Friedel-Crafts alkylation:

• No Carbocation Rearrangements: The acylium ion is resonance-stabilized and does not undergo the rearrangements that frequently plague alkylations, leading to a single, predictable product.[9][15]

• Avoidance of Poly-substitution: The acyl group introduced is electron-withdrawing, which deactivates the aromatic ring product towards further electrophilic attack. This prevents the poly-acylation side reactions that are common in alkylations.[9][12][16]

Detailed Application Protocol

This protocol provides a general procedure for the acylation of an activated aromatic substrate, such as anisole, with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

Materials & Equipment

• Reagents: 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, aromatic substrate (e.g., anisole), anhydrous aluminum chloride (AlCl₃), anhydrous dichloromethane (DCM), 1M hydrochloric acid (HCl), saturated sodium bicarbonate (NaHCO₃) solution, brine, anhydrous magnesium sulfate (MgSO₄).

• Glassware: Three-neck round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, magnetic stirrer, and inert gas (N₂ or Ar) setup. All glassware must be oven or flame-dried prior to use to ensure anhydrous conditions.[17]

Experimental Workflow

Figure 2: General Experimental Workflow.

Step-by-Step Procedure

• Reaction Setup: Assemble the dry three-neck flask with a magnetic stir bar, reflux condenser, and dropping funnel. Establish an inert atmosphere by flushing the system with nitrogen or argon.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.2 equivalents) followed by anhydrous DCM. Begin stirring to form a suspension and cool the flask to 0 °C using an ice-water bath.[18]

• Acyl Chloride Addition: Dissolve 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.0 equivalent) in anhydrous DCM in the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes. The mixture may change color.[13]

• Substrate Addition: Following the complete addition of the acyl chloride, add a solution of the aromatic substrate (e.g., anisole, 1.1 equivalents) in anhydrous DCM dropwise over 20-30 minutes, maintaining the temperature at 0 °C.[13]

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-6 hours, monitoring the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup and Quenching: Once the reaction is complete, cool the flask back to 0 °C. Cautiously pour the reaction mixture onto a stirred slurry of crushed ice and concentrated HCl.[12][13] This highly exothermic step decomposes the aluminum chloride-ketone complex and should be performed slowly in a large beaker within a fume hood.

• Extraction and Isolation: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM. Combine all organic layers.[18]

• Washing: Wash the combined organic phase sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally, brine.[18][19]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude aryl ketone can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexane).

Data Summary: Representative Reaction Parameters

The following table outlines typical parameters for the acylation of various electron-rich arenes. Yields are representative and will vary with scale and purification efficiency.

Aromatic Substrate	Equivalents (Substrate)	Catalyst (Equivalents)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Anisole	1.1	AlCl₃ (1.2)	DCM	0 to RT	3	85-95
1,3-Dimethoxybenzene	1.1	AlCl₃ (1.2)	DCE	0 to RT	2	90-98
Toluene	1.5	AlCl₃ (1.3)	DCM	0 to RT	5	75-85
m-Xylene	1.5	FeCl₃ (1.3)	DCE	RT to 40	6	70-80

Troubleshooting and Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	Catalyst Inactivity: Lewis acid (e.g., AlCl₃) has been deactivated by moisture.[12][17] Deactivated Substrate: Aromatic ring contains electron-withdrawing groups.[12] Insufficient Catalyst: Stoichiometry is too low to account for complexation with the product.[12]	Ensure all glassware is rigorously dried and use fresh, anhydrous reagents and solvents. Use substrates with electron-donating or neutral groups. Protecting groups may be necessary for substrates with basic amines or hydroxyls.[17] Increase the stoichiometry of the Lewis acid to at least 1.2-1.5 equivalents.
Formation of Side Products	Reaction Temperature: Temperature may be too high, leading to undesired side reactions. Isomer Formation: For some substrates, regioselectivity can be an issue.	Maintain low temperatures (0 °C) during reagent addition. Consider using a milder Lewis acid like FeCl₃ or ZnCl₂.[20] Solvent choice can influence regioselectivity. Non-polar solvents often favor kinetic products.[12]
Difficult Workup / Emulsions	Quenching Process: Rapid quenching or insufficient acid can lead to the formation of aluminum hydroxide precipitates.[12]	Quench the reaction by slowly adding the reaction mixture to a vigorously stirred ice/acid mixture. Ensure sufficient acid is present to keep aluminum salts dissolved.

Safety Precautions

• Lewis Acids: Aluminum chloride (AlCl₃) is a corrosive solid that reacts violently and exothermically with water, releasing HCl gas. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[18]

• Acyl Chlorides: 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a lachrymator and is corrosive. It is also moisture-sensitive. Handle exclusively in a fume hood.[21]

• Solvents: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are halogenated solvents and are suspected carcinogens. Use in a well-ventilated fume hood and minimize exposure.

• Workup: The quenching step is highly exothermic and releases HCl gas. Perform this step slowly and with caution.

References

• Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. ACS Publications. URL: [Link]

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Ventura College Organic Chemistry Lab. URL: [Link]

• 16.2 Preparation of alkylbenzenes | Organic Chemistry II. Lumen Learning. URL: [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. URL: [Link]

• Friedel-Crafts Acylation. Chemistry Steps. URL: [Link]

• Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. National Center for Biotechnology Information. URL: [Link]

• Synthesis and characterization of acylated combretastatin-A4 analogs. TSI Journals. URL: [Link]

• Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. URL: [Link]

• Friedel Crafts Acylation And Alkylation Reaction. BYJU'S. URL: [Link]

• Iron(III) Chloride as a Lewis Acid in the Friedel-Crafts Acylation Reaction. ACS Publications. URL: [Link]

• Friedel–Crafts Acylation. Synarchive. URL: [Link]

• Friedel‐Crafts acylation of arenes. ResearchGate. URL: [Link]

• Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity. National Center for Biotechnology Information. URL: [Link]

• Synthesis of 1-(2-amino-3,4,5-trimethoxyphenyl)-2-(N-methylsulphamoyl)ethanone. Molbase. URL: [Link]

• Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. RSC Publishing. URL: [Link]

• Synthesis and Biological Evaluation of New cis-Restricted Triazole Analogues of Combretastatin A-4. ResearchGate. URL: [Link]

• Synthesis and Anticancer Activity of Fluorinated Analogues of Combretastatin A‐4. Wiley Online Library. URL: [Link]

• New Combretastatin Analogs as Anticancer Agents: Design, Synthesis, Microtubules Polymerization Inhibition, and Molecular Docking. Dovepress. URL: [Link]

• 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diyl Esters, a Novel Compound Class with Potent Chemoreversal Activity. National Center for Biotechnology Information. URL: [Link]

• 2-Nitro-1-(3,4,5-trimethoxyphenyl)ethanone. SpectraBase. URL: [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. URL: [Link]

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• 1-[3,4,5-TRIMETHOXY-2-(5-METHOXYFURANE-2-YL)-PHENYL]-ETHANONE. SpectraBase. URL: [Link]

• Synthesis of 5-ene-2-((3,4,5-trimethoxyphenyl)amino)thiazol-4(5H)-ones... ResearchGate. URL: [Link]

• Ethanone, 1-(3,4,5-trimethoxyphenyl)-. NIST WebBook. URL: [Link]

• Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. National Center for Biotechnology Information. URL: [Link]

• Method for preparing 2, 5-dimethyl phenylacetyl chloride. Google Patents.

• (PDF) Synthesis and Crystal Structure of 2-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile. ResearchGate. URL: [Link]

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Application Note: High-Yield Esterification with 2-(3,4,5-Trimethoxyphenyl)acetyl Chloride for Bioactive Scaffold Synthesis

Introduction & Pharmacological Context

The 3,4,5-trimethoxyphenyl (TMP) moiety is a privileged pharmacophore in rational drug design. It is a critical structural determinant for molecules binding to the colchicine site of β -tubulin, making it ubiquitous in the development of tubulin polymerization inhibitors and anti-cancer agents[1]. Beyond oncology, TMP-containing esters and amides have recently gained traction in the synthesis of novel, brain-penetrant Cdk5 inhibitors for neuropsychiatric applications[2].

This application note details a robust, self-validating protocol for the esterification of complex or sterically hindered alcohols using 2-(3,4,5-trimethoxyphenyl)acetyl chloride (TMPAC) .

Mechanistic Rationale & Causality

Direct esterification of complex alcohols with 3,4,5-trimethoxyphenylacetic acid using standard carbodiimide coupling agents (e.g., EDC, DCC) frequently results in suboptimal yields. The inherent steric bulk of the TMP group, combined with the steric hindrance of secondary or tertiary target alcohols, often leads to the formation of unreactive N-acylurea byproducts rather than the desired ester.

To circumvent this, the carboxylic acid is converted to the highly reactive electrophile TMPAC. The addition of 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst is the primary causal factor for driving this reaction to completion. DMAP attacks the acid chloride to form a transient, highly electrophilic N-acylpyridinium intermediate. This intermediate is orders of magnitude more susceptible to nucleophilic attack by the alcohol than the parent acid chloride. A non-nucleophilic base, typically Triethylamine (TEA) or DIPEA , is included to scavenge the generated HCl, preventing acid-catalyzed degradation (such as dehydration) of sensitive alcohol substrates[3].

Fig 1. DMAP-catalyzed esterification mechanism via N-acylpyridinium intermediate.

Reaction Optimization & Quantitative Parameters

To ensure maximum conversion, the reaction parameters must be tuned to the steric demands of the substrate. The table below summarizes the optimal conditions based on the nature of the target alcohol.

Parameter	Standard Condition (Primary/Secondary Alcohols)	Hindered Condition (Tertiary Alcohols)	Mechanistic Rationale
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF) or Toluene	DCM provides excellent solubility. THF/Toluene allows for higher reflux temperatures if thermal activation is required.
Base	Triethylamine (TEA, 2.0 eq)	DIPEA (3.0 eq)	DIPEA is significantly less nucleophilic than TEA, preventing competitive side reactions with highly hindered substrates.
Catalyst	DMAP (0.1 eq)	DMAP (0.5 to 1.0 eq)	Higher catalyst loading forces the equilibrium toward the reactive N-acylpyridinium species, overcoming steric barriers.
Temperature	0 °C → RT	RT → 60 °C	Heat provides the necessary activation energy for highly hindered tertiary alcohols to attack the intermediate.

Self-Validating Experimental Protocol

Preparation of the Electrophile (TMPAC)

Note: While TMPAC is commercially available, it is highly prone to hydrolysis and degrades rapidly upon moisture exposure. For optimal results, synthesize it in situ.

• Dissolve 3,4,5-trimethoxyphenylacetic acid (1.2 eq relative to target alcohol) in anhydrous DCM or THF under an argon atmosphere[1].

• Cool the solution to 0 °C using an ice bath.

• Add oxalyl chloride (3.0 eq) dropwise, followed by a catalytic amount of anhydrous DMF (1-2 drops)[1]. Self-Validation: Vigorous gas evolution (CO and CO 2​ ) will immediately occur, indicating the formation of the Vilsmeier-Haack reagent and subsequent conversion to the acid chloride.

• Stir for 30 minutes at 0 °C, then concentrate under reduced pressure to remove excess oxalyl chloride. The resulting crude TMPAC should be used immediately.

Esterification Workflow

Fig 2. Step-by-step experimental workflow for TMPAC esterification.

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with Argon.

• Reagent Dissolution: Dissolve the target alcohol (1.0 eq), TEA (2.0 eq), and DMAP (0.1 eq) in anhydrous DCM (approx. 0.1 M concentration). Cool the mixture to 0 °C.

• Electrophile Addition: Dissolve the freshly prepared TMPAC (1.2 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 10 minutes to control the exotherm[2].

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Self-Validation: A dense white precipitate (TEA·HCl) will begin to form within 15-30 minutes, serving as a visual indicator that the acylation is proceeding successfully.

• Monitoring: Monitor the reaction via TLC (typically using a Hexane/Ethyl Acetate eluent). The ester product will consistently exhibit a higher Rf​ value than the starting alcohol due to the masking of the polar hydroxyl group.

• Quench and Workup: Once the alcohol is fully consumed (typically 2-6 hours), quench the reaction by adding water. Transfer to a separatory funnel and wash the organic layer sequentially with:

  • 1M aqueous HCl (to remove DMAP and unreacted TEA).

  • Saturated aqueous NaHCO 3​ (to hydrolyze and remove any unreacted TMPAC as the water-soluble carboxylate salt)[3].

  • Brine (to remove residual water).

• Drying and Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

Analytical Validation (NMR Spectroscopy)

To definitively confirm the success of the esterification, analyze the purified product via 1 H NMR:

• TMP Signature: Look for a sharp singlet integrating to 2 protons around δ 6.4 - 6.6 ppm (representing the symmetric aromatic protons of the TMP ring) and two distinct methoxy singlets around δ 3.8 ppm (integrating to 6H and 3H).

• Methylene Bridge: The isolated methylene protons (-CH 2​ -) of the TMP-acetate group typically appear as a sharp singlet around δ 3.5 - 3.7 ppm.

• Carbinol Shift: The most critical diagnostic signal is the proton attached to the carbon bearing the newly formed ester (CH-O-C=O). This proton will experience a significant downfield shift of ∼ 0.5 to 1.0 ppm compared to its position in the starting free alcohol.

References

• La Regina, G., et al. "New Arylthioindoles and Related Bioisosteres at the Sulfur Bridging Group. 4. Synthesis, Tubulin Polymerization, Cell Growth Inhibition, and Molecular Modeling Studies." Journal of Medicinal Chemistry (via PMC). URL:[Link]

• Meyer, C., et al. "Systemic Administration of a Brain Permeable Cdk5 Inhibitor Alters Neurobehavior." Frontiers in Pharmacology. URL:[Link]

• Denes, F., et al. "Synthesis of functionalised azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives." Organic & Biomolecular Chemistry (RSC Publishing). URL:[Link]

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• 3. Synthesis of functionalised azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB01238A [pubs.rsc.org]

Application Note and Protocol: Mastering Solvent Effects in Reactions of 2-(3,4,5-Trimethoxyphenyl)acetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The reactivity of acyl chlorides is profoundly influenced by the choice of solvent, a parameter that can dictate reaction pathways, rates, and ultimate product distribution. This guide provides an in-depth exploration of solvent effects on the reactions of 2-(3,4,5-trimethoxyphenyl)acetyl chloride, a key intermediate in the synthesis of various biologically active molecules. We will delve into the mechanistic underpinnings of these effects, offering both theoretical insights and practical, field-proven protocols for researchers in organic synthesis and drug development. This document is designed to empower scientists to rationally select solvents to optimize their reaction outcomes, troubleshoot unexpected results, and deepen their understanding of reaction kinetics and mechanisms.

Introduction: The Critical Role of the Solvent

In the realm of organic synthesis, the solvent is often perceived as a passive medium. However, its role is far from inert. The solvent shell surrounding reacting molecules can dramatically alter their energy levels, stabilize or destabilize transition states, and in some cases, directly participate in the reaction mechanism. For highly reactive species like acyl chlorides, these solvent-solute interactions are paramount.[1][2]

2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a valuable building block, with its trimethoxyphenyl moiety appearing in a range of pharmacologically active compounds, including combretastatin analogues with anticancer properties.[3][4][5][6] The successful and efficient utilization of this acyl chloride in synthetic routes hinges on a nuanced understanding of how solvents influence its reactions with various nucleophiles, such as water (hydrolysis), alcohols (alcoholysis), and amines (aminolysis).[7][8][9]

This application note will provide a comprehensive framework for understanding and experimentally investigating these solvent effects. We will move beyond a simple recitation of protocols to explain the causal relationships between solvent properties and reaction outcomes, thereby providing a self-validating system for experimental design.

Theoretical Framework: Unraveling Solvent-Solute Interactions

The reactivity of 2-(3,4,5-trimethoxyphenyl)acetyl chloride is primarily dictated by the electrophilic nature of the carbonyl carbon, which is susceptible to attack by nucleophiles.[10] Solvents can modulate this reactivity through several mechanisms:

• Polarity and Dipole Moment: Polar solvents can stabilize charged intermediates and transition states, often accelerating reactions that proceed through such species.[2][11]

• Protic vs. Aprotic Nature: Protic solvents, possessing hydrogen bond donor capabilities (e.g., water, alcohols), can solvate both cations and anions effectively. They can stabilize the leaving group (chloride ion) and may also deactivate the nucleophile through hydrogen bonding.[12][13] Aprotic polar solvents (e.g., acetone, DMSO, DMF), lacking O-H or N-H bonds, are poor at solvating anions, which can enhance the reactivity of anionic nucleophiles.[12][14]

• Nucleophilicity of the Solvent: Some solvents, particularly protic ones like water and alcohols, can act as nucleophiles themselves, leading to solvolysis reactions.[13][15]

The reactions of acyl chlorides can proceed through different mechanistic pathways, primarily the SN1 (Substitution Nucleophilic Unimolecular), SN2 (Substitution Nucleophilic Bimolecular), and the more common nucleophilic addition-elimination mechanism. The prevailing mechanism is highly dependent on the substrate, nucleophile, and, crucially, the solvent.[11][12]

• SN1-like Mechanism: Favored by polar protic solvents that can stabilize the formation of a carbocation intermediate.[12][13][16] The rate-determining step is the ionization of the acyl chloride.

• SN2-like Mechanism: Favored by polar aprotic solvents that enhance the reactivity of the nucleophile.[11][12][14] This is a one-step concerted mechanism.

• Nucleophilic Addition-Elimination Mechanism: This is the most generally accepted mechanism for acyl chloride reactions. It involves the initial addition of the nucleophile to the carbonyl carbon to form a tetrahedral intermediate, followed by the elimination of the chloride leaving group.[7][8][10]

The following diagram illustrates the general nucleophilic addition-elimination pathway for 2-(3,4,5-trimethoxyphenyl)acetyl chloride.

Caption: Generalized Nucleophilic Addition-Elimination Pathway.

Experimental Protocols: A Practical Guide

The following protocols provide a framework for systematically investigating the effect of different solvents on the reactions of 2-(3,4,5-trimethoxyphenyl)acetyl chloride.

General Materials and Equipment

• 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (ensure purity)

• Anhydrous solvents of various polarities (e.g., hexane, dichloromethane, acetonitrile, dimethylformamide, methanol, water)

• Nucleophiles (e.g., distilled water, anhydrous ethanol, aniline)

• Standard laboratory glassware (dried in an oven)

• Magnetic stirrer and stir bars

• Constant temperature bath

• Analytical instrumentation for reaction monitoring (e.g., TLC, GC-MS, HPLC, NMR, FTIR).[17]

Safety Precaution: 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a reactive acyl chloride and should be handled in a fume hood. It is corrosive and will react with moisture.[17] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Qualitative Analysis of Solvolysis Rates

This protocol provides a simple, visual method to compare the relative rates of solvolysis in different solvents.

Objective: To qualitatively assess the rate of reaction of 2-(3,4,5-trimethoxyphenyl)acetyl chloride with a series of protic solvents.

Procedure:

• Set up a series of clean, dry test tubes, each containing 2 mL of a different anhydrous solvent (e.g., hexane, dichloromethane, acetonitrile, methanol, ethanol, and a 50:50 mixture of acetone and water).

• Add a pH indicator (e.g., 2-3 drops of bromothymol blue) to each test tube.

• At time zero, add a small, consistent amount (e.g., 10 mg) of 2-(3,4,5-trimethoxyphenyl)acetyl chloride to each test tube simultaneously.

• Gently agitate the test tubes to ensure mixing.

• Observe the time it takes for a color change to occur in each test tube, indicating the formation of HCl.

• Record the observations in a table.

Expected Outcome: A faster color change will be observed in more polar, protic solvents that facilitate solvolysis. This provides a rapid, albeit non-quantitative, ranking of solvent reactivity.

Protocol 2: Kinetic Study of Hydrolysis by Spectroscopic Monitoring

This protocol outlines a quantitative method to determine the rate constant for the hydrolysis of 2-(3,4,5-trimethoxyphenyl)acetyl chloride in a mixed solvent system.

Objective: To determine the pseudo-first-order rate constant for the hydrolysis of 2-(3,4,5-trimethoxyphenyl)acetyl chloride in an aqueous-organic solvent mixture.

Procedure:

• Prepare a stock solution of 2-(3,4,5-trimethoxyphenyl)acetyl chloride in a dry, aprotic solvent (e.g., acetonitrile).

• Prepare the desired aqueous-organic solvent mixture (e.g., 80:20 water:acetonitrile v/v) in a thermostated cuvette holder of a UV-Vis spectrophotometer.

• Set the spectrophotometer to monitor the absorbance at a wavelength where the acyl chloride or the carboxylic acid product has a distinct absorbance maximum.

• Inject a small, known volume of the acyl chloride stock solution into the cuvette, ensuring rapid mixing. This initiates the reaction.

• Immediately start recording the absorbance as a function of time.

• Continue data collection until the reaction is complete (i.e., the absorbance no longer changes).

• Plot ln(At - A∞) versus time, where At is the absorbance at time t, and A∞ is the absorbance at the end of the reaction. The slope of this plot will be -kobs, the pseudo-first-order rate constant.

Data Analysis with the Grunwald-Winstein Equation:

For solvolysis reactions, the Grunwald-Winstein equation can be used to correlate the reaction rate with the ionizing power of the solvent.[18][19][20][21] The equation is:

log(k/k0) = mY

where:

• k is the rate constant in the solvent of interest.

• k0 is the rate constant in the reference solvent (80% ethanol/20% water).

• m is a parameter that measures the sensitivity of the reaction to the solvent's ionizing power.

• Y is a measure of the ionizing power of the solvent.

By determining the rate constants in a series of solvents with known Y values, a plot of log(k/k0) versus Y can be constructed. The slope of this plot gives the 'm' value, which provides insight into the reaction mechanism. An 'm' value close to 1 is indicative of an SN1-like mechanism.[18]

Protocol 3: Product Distribution Analysis in Competitive Nucleophile Reactions

This protocol allows for the investigation of how solvent choice influences the selectivity of the acyl chloride towards different nucleophiles.

Objective: To determine the product ratio when 2-(3,4,5-trimethoxyphenyl)acetyl chloride reacts with a mixture of two different nucleophiles in various solvents.

Procedure:

• In a series of reaction vials, dissolve a known amount of 2-(3,4,5-trimethoxyphenyl)acetyl chloride in 1 mL of different anhydrous solvents (e.g., dichloromethane, acetonitrile, THF).

• To each vial, add an equimolar mixture of two nucleophiles (e.g., ethanol and aniline).

• Allow the reactions to proceed to completion at a controlled temperature.

• Quench the reaction by adding a small amount of water.

• Analyze the product mixture by a suitable chromatographic method (e.g., GC-MS or HPLC) to determine the relative amounts of the ester and amide products.[17]

Expected Outcome: The product ratio will likely vary with the solvent. For instance, a more polar, protic solvent might favor the reaction with the more polar nucleophile through preferential solvation.

Data Presentation and Interpretation

The following tables provide examples of how to structure the data obtained from the experimental protocols.

Table 1: Qualitative Solvolysis Rates of 2-(3,4,5-Trimethoxyphenyl)acetyl Chloride

Solvent	Polarity (Dielectric Constant)	Protic/Aprotic	Time for Color Change (s)	Relative Rate
Hexane	1.88	Aprotic	> 600	Very Slow
Dichloromethane	8.93	Aprotic	~300	Slow
Acetonitrile	37.5	Aprotic	~180	Moderate
Methanol	32.7	Protic	~30	Fast
50:50 Acetone:Water	~50	Protic	< 10	Very Fast

Table 2: Kinetic Data for the Hydrolysis in 80:20 Water:Acetonitrile

Time (s)	Absorbance	ln(At - A∞)
0	0.100	-2.303
30	0.250	-2.996
60	0.350	-3.912
...	...	...
∞	0.500	-

From the slope of the plot of ln(At - A∞) vs. time, the pseudo-first-order rate constant (kobs) can be determined.

Mechanistic Insights and Troubleshooting

The data gathered from these experiments can provide valuable insights into the reaction mechanism. For example, a strong correlation of reaction rate with the solvent's Y value (from the Grunwald-Winstein plot) would suggest a mechanism with significant charge separation in the transition state, akin to an SN1 pathway. Conversely, a lack of such a correlation might point towards an SN2-like or addition-elimination mechanism where bond formation and breaking are more concerted.

Troubleshooting Common Issues:

• Inconsistent Reaction Rates: This can often be attributed to the presence of moisture. Ensure all glassware is thoroughly dried and anhydrous solvents are used.

• Side Product Formation: In some cases, particularly with hindered nucleophiles or at elevated temperatures, elimination reactions can compete with substitution. Analysis of the product mixture by GC-MS or NMR can help identify these side products.

• Poor Solubility: If the acyl chloride or nucleophile is not fully soluble in the chosen solvent, the reaction will be heterogeneous and the kinetics will be difficult to interpret. Choose a solvent system that ensures complete dissolution of all reactants.

Visualizing Reaction Workflows

The following diagram illustrates a typical workflow for investigating solvent effects.

Caption: Workflow for Investigating Solvent Effects.

Conclusion

The judicious selection of a solvent is a powerful tool for controlling the outcome of reactions involving 2-(3,4,5-trimethoxyphenyl)acetyl chloride. By understanding the fundamental principles of solvent-solute interactions and employing systematic experimental investigation, researchers can optimize reaction conditions to achieve higher yields, greater selectivity, and a deeper understanding of the underlying reaction mechanisms. The protocols and theoretical framework presented in this application note provide a solid foundation for mastering the art and science of solvent effects in organic synthesis.

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• 7. hydrolysis of acid/acyl chlorides with water by a nucleophilic-addition elimination substitution reaction mechanism reagents reaction conditions organic synthesis doc brown's advanced A level organic chemistry revision notes for AQA, Edexcel, OCR, Salters, WJEC & CCEA courses [docbrown.info]
• 8. savemyexams.com [savemyexams.com]
• 9. chemrevise.org [chemrevise.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. The effect of solvent [ns1.almerja.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 14. scribd.com [scribd.com]
• 15. amherst.edu [amherst.edu]
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• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Grunwald–Winstein equation - Wikipedia [en.wikipedia.org]
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• 20. scribd.com [scribd.com]
• 21. goldbook.iupac.org [goldbook.iupac.org]

Technical Notes & Optimization

Technical Support Center: 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Welcome to the Technical Support Center for 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (CAS: 39053-78-6). This highly functionalized acyl chloride is a critical building block in the synthesis of pharmaceuticals, particularly in the development of tubulin-targeting agents and β-lactam antibiotics[1]. However, the unique electronic properties of the 3,4,5-trimethoxyphenyl moiety, combined with the reactive acyl chloride group, make this compound highly susceptible to specific side reactions.

This guide is designed for research scientists and drug development professionals to troubleshoot, diagnose, and prevent common experimental failures associated with this reagent.

Part 1: Troubleshooting Guide & FAQs

Q1: I am attempting an amidation/esterification, but my yields are extremely low. NMR shows a complex aliphatic region and IR indicates a new peak around 1750 cm⁻¹. What is happening?

Diagnosis: Ketene Formation and Dimerization You are likely observing the base-induced dehydrohalogenation of your starting material. The α-protons of 2-(3,4,5-trimethoxyphenyl)acetyl chloride are relatively acidic due to the electron-withdrawing nature of the adjacent carbonyl group. When you introduce a tertiary amine (such as Triethylamine or DIPEA) to neutralize the HCl byproduct, the base can prematurely deprotonate the α-carbon. This expels the chloride ion, generating 3,4,5-trimethoxyphenylketene in situ[1].

If your target nucleophile (amine or alcohol) is sterically hindered or not present in sufficient concentration, this highly reactive ketene will rapidly undergo a [2+2] cycloaddition with itself, forming a cyclobutanedione dimer (which presents the ~1750 cm⁻¹ IR stretch)[2].

Prevention Strategy:

• Order of Addition: Never add the base to the acyl chloride in the absence of the nucleophile. Always add the acyl chloride dropwise to a pre-chilled mixture of the nucleophile and base.

• Base Selection: Switch to a biphasic Schotten-Baumann reaction using an inorganic base (e.g., aqueous Na2​CO3​ ), which minimizes ketene formation while effectively neutralizing HCl.

Q2: Upon adding a Lewis acid catalyst to my reaction mixture, the solution rapidly turned dark, viscous, and insoluble. What caused this?

Diagnosis: Intermolecular Friedel-Crafts Self-Acylation The 3,4,5-trimethoxy groups strongly donate electron density into the aromatic ring via resonance, making it an exceptionally potent nucleophile for electrophilic aromatic substitution. Simultaneously, the acyl chloride is a strong electrophile. The introduction of a Lewis acid (or even trace metal impurities from a degraded stainless-steel spatula) catalyzes an intermolecular Friedel-Crafts acylation[3]. The acyl chloride of one molecule attacks the highly activated aromatic ring of another, leading to a runaway polymerization that forms an intractable polyketone mass.

Prevention Strategy:

• Avoid the use of Lewis acids (e.g., AlCl3​ , ZnCl2​ , FeCl3​ ) entirely when working with this compound unless you are intentionally directing a highly controlled, dilute intramolecular cyclization.

• Ensure all glassware is acid-washed and use only PTFE or glass-lined equipment for handling.

Q3: My stored batch of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride has formed a white precipitate and is no longer reactive. Can it be salvaged?

Diagnosis: Hydrolysis Like all acyl chlorides, this compound is highly sensitive to moisture. It has hydrolyzed to form 2-(3,4,5-trimethoxyphenyl)acetic acid and HCl gas. The white precipitate is the insoluble carboxylic acid. Prevention Strategy: Once hydrolyzed, the reagent cannot be used directly for acylation. It must be re-chlorinated using Thionyl Chloride ( SOCl2​ ) or Oxalyl Chloride with a catalytic amount of DMF. To prevent this, store the reagent under a strict Argon atmosphere at 2–8 °C, sealed with Parafilm or Teflon tape.

Part 2: Diagnostic Data & Mechanistic Pathways

To rapidly diagnose which side reaction is ruining your yield, consult the quantitative and qualitative markers in the table below.

Table 1: Diagnostic Markers for Side Reactions

Side Reaction	Causative Agent	Visual / Physical Indicator	Primary Diagnostic Marker (IR / NMR)
Ketene Dimerization	Excess Tertiary Amines (TEA, DIPEA)	Yellowing of solution; lower than expected mass recovery.	IR: Strong band at ~1750 cm⁻¹ (cyclobutanedione).NMR: Loss of sharp α- CH2​ singlet (~3.8 ppm).
Friedel-Crafts Polymerization	Trace Lewis Acids (Fe, Al, Zn)	Rapid darkening; formation of a viscous, insoluble tar.	NMR: Broad, poorly resolved polymeric signals; loss of the distinct aromatic 2H singlet at ~6.5 ppm.
Hydrolysis	Atmospheric Moisture ( H2​O )	White crystalline precipitate in the reagent bottle.	IR: Broad O-H stretch (~2500–3300 cm⁻¹); C=O shift to ~1700 cm⁻¹.

Mechanistic Pathway: Amidation vs. Ketene Dimerization

Mechanistic pathway of base-induced ketene formation versus direct nucleophilic acylation.

Troubleshooting Decision Tree

Troubleshooting decision tree for identifying and resolving common acyl chloride side reactions.

Part 3: Experimental Protocols

Protocol 1: Suppressing Ketene Formation via Schotten-Baumann Amidation

To completely bypass the risk of ketene dimerization caused by tertiary amines, utilize a biphasic Schotten-Baumann protocol. This method relies on an aqueous inorganic base to scavenge HCl, which is not strong enough to deprotonate the α-carbon in the organic phase, thus preserving the integrity of the acyl chloride for direct nucleophilic attack.

Materials:

• 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.0 eq)

• Target Amine (1.1 eq)

• Dichloromethane (DCM) or Ethyl Acetate (Organic phase)

• 10% Aqueous Sodium Carbonate ( Na2​CO3​ ) solution (Aqueous phase)

Step-by-Step Methodology:

• Preparation: Dissolve the target amine (1.1 eq) in a biphasic mixture of DCM (10 volumes) and 10% aqueous Na2​CO3​ (10 volumes).

• Cooling: Cool the vigorously stirring biphasic mixture to 0 °C using an ice-water bath. Causality: Low temperatures reduce the baseline hydrolysis rate of the acyl chloride in the presence of water.

• Acyl Chloride Addition: Dissolve 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.0 eq) in a minimal amount of anhydrous DCM (2 volumes). Load this into a dropping funnel.

• Controlled Reaction: Add the acyl chloride solution dropwise over 30 minutes to the vigorously stirring biphasic mixture. Causality: Vigorous stirring is self-validating; it ensures maximum surface area between the organic phase (where the reaction occurs) and the aqueous phase (where the HCl is neutralized).

• Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2 hours. Check completion via TLC (aliquot from the organic layer).

• Workup: Separate the layers. Wash the organic layer sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO3​ , and brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol 2: Re-chlorination of Hydrolyzed Reagent

If your reagent has degraded into 2-(3,4,5-trimethoxyphenyl)acetic acid, it can be regenerated using this self-validating protocol.

• Setup: Suspend the degraded carboxylic acid in anhydrous Dichloromethane (DCM) under an Argon atmosphere.

• Catalysis: Add 2-3 drops of anhydrous N,N-Dimethylformamide (DMF). Causality: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack intermediate, which drives the chlorination much faster than oxalyl chloride alone.

• Chlorination: Slowly add Oxalyl Chloride (1.5 eq) dropwise at 0 °C.

• Validation: Observe the evolution of gas ( CO2​ and CO ). The reaction is complete when gas evolution ceases and the suspension becomes a clear, homogeneous solution.

• Isolation: Concentrate the mixture in vacuo to remove DCM and excess Oxalyl Chloride. The resulting oil/solid is the regenerated 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, ready for immediate use.

References

• Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update MDPI (Molecules)[Link]

• Abnormal Substitution of Anthracene and Phenanthrene (Friedel-Crafts Acylation) The Journal of Organic Chemistry (1957)[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]

Technical Support Center: Optimization of Friedel-Crafts Reaction Conditions for 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Welcome to the dedicated technical support center for the optimization of Friedel-Crafts reactions involving 2-(3,4,5-trimethoxyphenyl)acetyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols to ensure successful and reproducible outcomes in your electrophilic aromatic substitution experiments.

I. Troubleshooting Guide: Addressing Specific Experimental Challenges

This section addresses common issues encountered during the Friedel-Crafts acylation with 2-(3,4,5-trimethoxyphenyl)acetyl chloride, presented in a problem-and-solution format.

Issue 1: Low or No Product Yield

Question: My Friedel-Crafts reaction with 2-(3,4,5-trimethoxyphenyl)acetyl chloride is resulting in a very low yield or failing completely. What are the likely causes?

Answer: Low or non-existent yields in this specific Friedel-Crafts acylation can often be traced back to several critical factors related to the reactants, catalyst, and reaction environment.

• Catalyst Inactivity: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1][2] Any trace of water in your solvents, glassware, or reagents will react with and deactivate the catalyst. It is imperative to maintain strictly anhydrous (dry) conditions throughout the experiment.

• Insufficient Catalyst Stoichiometry: A hallmark of Friedel-Crafts acylation is the formation of a stable complex between the ketone product and the Lewis acid catalyst.[2][3][4][5] This complexation effectively removes the catalyst from the reaction cycle. Therefore, a stoichiometric amount (or even a slight excess) of the catalyst is often required to drive the reaction to completion.[2][5]

• Deactivated Aromatic Substrate: The success of a Friedel-Crafts reaction is highly dependent on the electronic nature of the aromatic ring being acylated. The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, -COR) on the substrate will deactivate it towards electrophilic aromatic substitution, often preventing the reaction from occurring.[2][6]

• Incompatible Functional Groups on Substrate: Aromatic compounds bearing amine (-NH₂) or alcohol (-OH) groups are generally unsuitable for Friedel-Crafts reactions. These functional groups will react with the Lewis acid catalyst, leading to the deactivation of both the catalyst and the substrate.[2]

Issue 2: Formation of a Dark, Tarry Material

Question: My reaction mixture turned dark and produced a significant amount of tar-like material, leading to a low yield of the purified product. What went wrong?

Answer: Tar formation is a common indicator of decomposition or undesirable side reactions, often triggered by excessive heat or prolonged reaction times.

• Excessive Reaction Temperature: While some Friedel-Crafts reactions require heating to proceed, excessively high temperatures can lead to the degradation of sensitive substrates like polymethoxy-substituted compounds and deactivation of the Lewis acid catalyst.[7][8][9] It is crucial to carefully control the reaction temperature, often starting at low temperatures (e.g., 0°C) to manage the initial exothermic reaction.[7]

• Prolonged Reaction Time: Allowing the reaction to proceed for an extended period, especially at elevated temperatures, increases the probability of side reactions and the decomposition of the desired product.[10] Monitoring the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) is essential to determine the optimal reaction time.[10]

Issue 3: Unexpected Side Products - Demethylation

Question: I've isolated a phenolic byproduct from my reaction, suggesting demethylation of the trimethoxyphenyl group. How can this be prevented?

Answer: Demethylation is a known side reaction in Friedel-Crafts acylations of substrates containing methoxy groups, particularly with strong Lewis acids like AlCl₃.[3] The Lewis acid can coordinate with the ether oxygen, facilitating the cleavage of the methyl-oxygen bond.

To mitigate demethylation:

• Temperature Control: Maintain low reaction temperatures (e.g., -10°C to 0°C) throughout the addition of reagents and the subsequent reaction period.[3]

• Lewis Acid Stoichiometry: Use the minimum effective amount of the Lewis acid, typically in the range of 1.0 to 1.1 equivalents relative to the acylating agent.[3]

• Choice of Lewis Acid: For highly activated and sensitive substrates, consider using milder Lewis acids such as zinc chloride (ZnCl₂) or iron(III) chloride (FeCl₃) to improve selectivity and minimize side reactions.[11]

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the practical aspects of optimizing the Friedel-Crafts reaction with 2-(3,4,5-trimethoxyphenyl)acetyl chloride.

Q1: What is the optimal Lewis acid for this reaction?

A1: While aluminum chloride (AlCl₃) is a powerful and frequently used Lewis acid for Friedel-Crafts acylation, its high reactivity can lead to side reactions like demethylation with electron-rich substrates.[3][11] For the acylation of sensitive aromatic compounds with 2-(3,4,5-trimethoxyphenyl)acetyl chloride, it is advisable to start with AlCl₃ under carefully controlled low-temperature conditions. If side products are still an issue, exploring milder Lewis acids such as ferric chloride (FeCl₃) or zinc chloride (ZnCl₂) is a logical next step.[11]

Q2: Which solvents are recommended for this reaction?

A2: The choice of solvent is critical for a successful Friedel-Crafts acylation. Non-polar, aprotic solvents are generally preferred.

• Commonly Used Solvents: Dichloromethane (CH₂Cl₂) and 1,2-dichloroethane are frequently employed due to their ability to dissolve the reactants and their relative inertness under reaction conditions.[11] Carbon disulfide (CS₂) is another option, though its use is often limited by its volatility and flammability.

• Solvent Polarity and Selectivity: In some cases, the polarity of the solvent can influence the regioselectivity of the reaction.[12] For instance, in the acylation of naphthalene, non-polar solvents favor the kinetic product, while more polar solvents can lead to the thermodynamic product.[10][12] While not as extensively studied for 2-(3,4,5-trimethoxyphenyl)acetyl chloride, it is a factor to consider if isomeric products are possible.

• Anhydrous Conditions: Regardless of the solvent chosen, it must be anhydrous to prevent the deactivation of the Lewis acid catalyst.[1][13]

Q3: How does reaction temperature affect the outcome?

A3: Temperature is a critical parameter that influences both the reaction rate and the product distribution.

• Controlling Exothermicity: The initial complexation of the Lewis acid with the acyl chloride is often exothermic.[14] Performing the initial addition of reagents at low temperatures (e.g., 0°C) helps to control this exotherm and prevent localized overheating, which can lead to degradation.[7]

• Kinetic vs. Thermodynamic Control: In cases where multiple isomers can be formed, lower temperatures generally favor the kinetically controlled product, while higher temperatures can allow for rearrangement to the more thermodynamically stable product.[7][8][10]

• Minimizing Side Reactions: As discussed in the troubleshooting section, lower temperatures are generally preferred to minimize side reactions such as demethylation and tar formation.[3]

Q4: Is it possible to use 2-(3,4,5-trimethoxyphenyl)acetic acid or its anhydride instead of the acetyl chloride?

A4: Yes, acid anhydrides are a viable alternative to acyl chlorides in Friedel-Crafts acylation and are often considered milder acylating agents.[11][15] Using the corresponding carboxylic acid directly is less common and generally requires a Brønsted acid co-catalyst or harsher conditions. While feasible, the use of the acyl chloride is typically more straightforward for generating the reactive acylium ion.

III. Experimental Protocols and Data

Optimized Protocol for Friedel-Crafts Acylation

This protocol provides a general guideline for the Friedel-Crafts acylation of an activated aromatic substrate with 2-(3,4,5-trimethoxyphenyl)acetyl chloride.

1. Preparation:

• Ensure all glassware is thoroughly oven-dried or flame-dried before use.

• Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet/outlet connected to a bubbler to maintain an inert atmosphere.[10]

2. Reagent Charging:

• Under a positive pressure of inert gas, charge the flask with anhydrous aluminum chloride (AlCl₃, 1.1 equivalents).

• Add a suitable anhydrous solvent, such as dichloromethane (CH₂Cl₂), to the flask.

• Cool the suspension to 0°C in an ice bath.[10][11]

3. Formation of the Acylium Ion:

• Dissolve 2-(3,4,5-trimethoxyphenyl)acetyl chloride (1.0 equivalent) in a minimal amount of anhydrous dichloromethane.

• Add this solution dropwise to the cooled AlCl₃ suspension via the dropping funnel over 15-20 minutes with vigorous stirring.

4. Addition of Aromatic Substrate:

• Dissolve the aromatic substrate (1.0 equivalent) in a minimal amount of anhydrous dichloromethane.

• Add this solution dropwise to the reaction mixture at 0°C over 30 minutes.

5. Reaction Monitoring:

• Maintain the reaction at 0°C and monitor its progress by TLC. The reaction is typically complete within 1-3 hours.

6. Workup:

• Carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.[5][10] This will hydrolyze the aluminum chloride complex.

• Transfer the mixture to a separatory funnel.

7. Extraction and Purification:

• Separate the organic layer.

• Extract the aqueous layer twice with dichloromethane.[10]

• Combine the organic layers and wash sequentially with dilute HCl, water, saturated sodium bicarbonate solution, and finally with brine.[11]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]

• The crude product can be further purified by recrystallization or column chromatography.

Data Summary: Influence of Lewis Acid on Yield

Lewis Acid	Equivalents	Temperature (°C)	Typical Yield Range (%)	Common Side Products
AlCl₃	1.1 - 1.5	0 to RT	60 - 85	Demethylated products, tar at higher temps
FeCl₃	1.1 - 1.5	0 to RT	50 - 75	Fewer side products than AlCl₃
ZnCl₂	1.2 - 2.0	RT to 50	40 - 60	Generally cleaner, may require heating

Note: Yields are highly dependent on the specific aromatic substrate used.

IV. Visualizing the Workflow and Key Concepts

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield in Friedel-Crafts acylation.

Simplified Reaction Mechanism

Caption: Simplified reaction pathway for Friedel-Crafts acylation.

V. References

• BenchChem. (2025). Troubleshooting low yield in Friedel-Crafts acylation of fluorobenzene.

• Sigma-Aldrich. Friedel–Crafts Acylation.

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction.

• Benchchem. (2025). Troubleshooting low yields in Friedel-Crafts acylation of naphthalene.

• Benchchem. (2025). Technical Support Center: Friedel-Crafts Alkylation Temperature Control.

• Benchchem. (2025). Importance of temperature control in Friedel-Crafts acylation of 2-Methoxynaphthalene.

• SATHEE. Friedel Crafts Reaction.

• Chemistry Stack Exchange. (2019). Solvent Effects in Friedel–Crafts Reaction.

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.

• Chemistry Steps. (2025). Friedel-Crafts Acylation.

• Benchchem. (2025). Troubleshooting common issues in Friedel-Crafts reactions.

• Benchchem. (2025). Technical Support Center: Friedel-Crafts Acylation of 1,3,5-Trimethoxybenzene.

• ResearchGate. (n.d.). The effect of solvent on the conversion and selectivity of the Friedel-Crafts acetylation of Fl at 25 o C. The reaction time was 3 hours.

• Chemistry LibreTexts. (n.d.). Ch12: Friedel-Crafts acylation.

• National Institutes of Health. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products.

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions.

• RSC Publishing. (2025). Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent.

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation: Mechanism, Reactions & limitations.

• Chemistry LibreTexts. (2023). Friedel-Crafts Acylation.

• Benchchem. (2025). Optimizing Friedel-Crafts reaction conditions for acyl chlorides.

• ACS Publications. (2022). Lewis Acid-Promoted Typical Friedel–Crafts Reactions Using DMSO as a Carbon Source.

• Chemistry LibreTexts. (n.d.). Ch12: Friedel-Crafts limitations.

• ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different....

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation.

• Benchchem. (2025). Technical Support Center: Synthesis of 2',3',4'-Trimethoxyacetophenone.

• The Organic Chemistry Tutor. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems.

• University of North Carolina at Charlotte. (n.d.). Experiment 1: Friedel-Crafts Acylation.

• Ventura College. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.

• The Organic Chemistry Tutor. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution.

• National Institutes of Health. (n.d.). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents.

• Benchchem. (2025). Technical Support Center: Friedel-Crafts Acylation Reactions.

• ResearchGate. (n.d.). Route of Synthesis Reagents and conditions: (a) Acetyl chloride, AlCl3,....

• Chemistry LibreTexts. (2024). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.

• PrepChem.com. (n.d.). Synthesis of i) 3,4,5-Trimethoxybenzyl chloride.

• Google Patents. (n.d.). Chemical synthesis method of 3,4,5-trimethoxy benzoyl chloride.

Sources

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• 15. byjus.com [byjus.com]

Technical Support Center: Purification of Amides from 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with amides derived from 2-(3,4,5-trimethoxyphenyl)acetyl chloride. This guide is designed to provide in-depth troubleshooting and practical advice for the purification challenges commonly encountered with this class of compounds. The unique electronic and steric properties of the trimethoxyphenyl moiety can influence reaction outcomes and subsequent purification steps. This resource offers field-proven insights and evidence-based protocols to help you achieve high purity for your target amides.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect when synthesizing amides from 2-(3,4,5-trimethoxyphenyl)acetyl chloride?

A1: The primary impurities are typically unreacted starting materials and byproducts from side reactions. These include:

• Unreacted Amine: The nucleophilic amine used in the coupling reaction.

• 2-(3,4,5-Trimethoxyphenyl)acetic acid: This results from the hydrolysis of the starting acyl chloride, which is sensitive to moisture.[1] It is crucial to use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Amine Hydrochloride Salt: The reaction of an amine with an acyl chloride generates one equivalent of hydrochloric acid (HCl).[2] This HCl will react with any available base, typically the starting amine, to form an ammonium salt. To drive the reaction to completion, a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIEA) is often added to scavenge the HCl.[1][3]

• Byproducts from Excess Acyl Chloride: If a significant excess of the acyl chloride is used, it can sometimes react with the newly formed amide, particularly if the amide nitrogen is still nucleophilic.

Q2: My reaction mixture is a thick slurry after adding all the reagents. Is this normal, and how should I proceed with the workup?

A2: Yes, the formation of a thick slurry is quite common. This is often due to the precipitation of the amine hydrochloride salt, which has limited solubility in many organic solvents like dichloromethane (DCM) or tetrahydrofuran (THF).

For the workup, the standard procedure is to quench the reaction with an aqueous solution to dissolve the salts and separate the organic and aqueous phases. A typical workup involves:

• Quenching: Slowly add water or a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the reaction mixture.[1] The bicarbonate solution will neutralize any remaining acid chloride and the amine hydrochloride salt.

• Extraction: Transfer the mixture to a separatory funnel and add more organic solvent if necessary to ensure a clean separation. Wash the organic layer sequentially with:

  • 1 M HCl to remove any unreacted amine and the added base (e.g., triethylamine).[1]

  • Saturated aqueous NaHCO₃ to neutralize any remaining acid.[1]

  • Brine (saturated aqueous NaCl) to remove the bulk of the water from the organic layer.[1]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.[1]

Q3: I'm having trouble removing the 2-(3,4,5-trimethoxyphenyl)acetic acid byproduct. What's the best approach?

A3: The carboxylic acid byproduct can often be effectively removed with an aqueous basic wash during the workup. A wash with saturated aqueous sodium bicarbonate or a dilute sodium hydroxide solution will convert the carboxylic acid into its corresponding carboxylate salt, which is highly soluble in the aqueous layer and will be separated from your desired amide in the organic layer.

If this is not sufficient, column chromatography is a reliable method. The carboxylic acid is significantly more polar than the corresponding amide and will have a lower Rf value on a silica gel TLC plate, allowing for good separation.

Troubleshooting Guide

Problem 1: Low yield of the desired amide after purification.

Potential Cause	Troubleshooting Step	Scientific Rationale
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] If the reaction has stalled, consider gentle heating or extending the reaction time.	Amide formation from an acyl chloride is generally rapid, but sterically hindered amines or less reactive anilines may require more forcing conditions to go to completion.[3]
Hydrolysis of Acyl Chloride	Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (nitrogen or argon).	Acyl chlorides are highly susceptible to hydrolysis by water, which converts them to the corresponding carboxylic acid, reducing the amount of acyl chloride available to react with the amine.[1]
Loss of Product During Workup	If your amide has some water solubility, minimize the number of aqueous washes. Back-extract the combined aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.	The trimethoxyphenyl group increases the polarity of the molecule, which may lead to some partitioning into the aqueous phase during extraction.
Product Adsorption on Silica Gel	For particularly polar amides, consider using a less acidic stationary phase like neutral alumina for column chromatography. Alternatively, adding a small amount of a basic modifier like triethylamine (e.g., 0.5-1%) to the eluent can help reduce tailing and improve recovery from silica gel.[4]	The lone pair of electrons on the amide nitrogen can interact with the acidic silanol groups on the surface of silica gel, leading to strong adsorption and poor recovery.

Problem 2: The purified amide is still contaminated with a persistent impurity.

Scenario A: The impurity has a similar Rf to the product on TLC.

• Action: Optimize your chromatography conditions.

  • Solvent System: Experiment with different solvent systems. A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is a good starting point.[5] Try varying the ratio of the solvents to achieve better separation.

  • Gradient Elution: If isocratic elution (using a constant solvent ratio) is not effective, a gradient elution, where the polarity of the eluent is gradually increased, can often resolve closely-eluting compounds.

  • Alternative Adsorbent: Consider using a different stationary phase for your column chromatography, such as alumina or C18 reverse-phase silica.

Scenario B: The product appears pure by TLC but shows impurities in NMR.

• Action: Consider recrystallization.

  • Rationale: Recrystallization is an excellent technique for purifying crystalline solids and can often remove impurities that are difficult to separate by chromatography.[4][6] The principle is based on the differential solubility of the desired compound and the impurities in a chosen solvent at different temperatures.[6]

  • Solvent Selection: A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.[6] Common solvents to try for amides include ethanol, acetone, and acetonitrile.[4]

  • Procedure: Dissolve the impure amide in a minimal amount of the hot solvent to create a saturated solution. Allow the solution to cool slowly to room temperature, and then in an ice bath, to promote the formation of pure crystals. Collect the crystals by filtration.[4]

Experimental Workflow Visualization

Caption: Decision workflow for purification strategy.

Detailed Protocols

Protocol 1: Standard Column Chromatography on Silica Gel

This protocol is suitable for the general purification of amides derived from 2-(3,4,5-trimethoxyphenyl)acetyl chloride.

Materials:

• Crude amide product

• Silica gel (100-200 or 230-400 mesh)

• Appropriate solvents for the eluent (e.g., hexanes and ethyl acetate)

• Chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Determine the Eluent System: Using TLC, find a solvent system that gives your desired product an Rf value of approximately 0.2-0.4. A good starting point is a mixture of hexanes and ethyl acetate.

• Prepare the Column: Pack a chromatography column with silica gel as a slurry in the initial, least polar eluent mixture.

• Load the Sample: Dissolve your crude product in a minimal amount of the chromatography solvent or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel, and then evaporate the solvent. Carefully add the dry, sample-adsorbed silica to the top of the prepared column.

• Elute the Column: Begin eluting the column with the chosen solvent system. Collect fractions in test tubes.

• Monitor the Fractions: Monitor the fractions by TLC to identify which ones contain your pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified amide.[5]

Protocol 2: Recrystallization

This protocol is ideal for purifying solid amides that are contaminated with small amounts of impurities.

Materials:

• Impure, solid amide

• Recrystallization solvent (e.g., ethanol, isopropanol, acetonitrile, or ethyl acetate/hexanes mixture)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the Solid: Place the impure amide in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture gently on a hot plate while stirring until the solid dissolves completely. Add more solvent in small portions if necessary to fully dissolve the solid at the boiling point of the solvent.

• Slow Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should be observed.

• Induce Crystallization (if necessary): If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.

• Cool in an Ice Bath: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolate the Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash and Dry: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual impurities. Allow the crystals to dry completely.

References

• Li, C. J., & Tye, H. (2020). Simple Synthesis of Amides via Their Acid Chlorides in Aqueous TPGS-750-M. Organic Process Research & Development, 24(8), 1534–1541. Retrieved from [Link]

• University of Huddersfield Research Portal. (n.d.). Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. Retrieved from [Link]

• OrgoSolver. (n.d.). Acid Chloride to Amide (NH3/Amines) | Mechanism + Exam Traps. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Solvent-controlled amidation of acid chlorides at room temperature. RSC Publishing. Retrieved from [Link]

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

• Whittington, R. D., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4237–4246. Retrieved from [Link]

• Whittington, R. D., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Controlled Reduction of Activated Primary and Secondary Amides into Aldehydes with Diisobutylaluminum Hydride (DIBAL-H). Retrieved from [Link]

• Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Retrieved from [Link]

• American Pharmaceutical Review. (2014). Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. American Pharmaceutical Review. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Indian Academy of Sciences. (2012). Preparation of different amides via Ritter reaction from alcohols and nitriles in the presence of silica-bonded N. Journal of Chemical Sciences, 124(5), 1025–1032. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Google Patents. (n.d.). CN111072470A - Method for preparing 2, 5-dimethyl phenylacetyl chloride.

• Organic Syntheses. (n.d.). acetyl chloride. Retrieved from [Link]

• Al-Suhaimi, E. A., et al. (2020). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 25(21), 5035. Retrieved from [Link]

• Google Patents. (n.d.). US6727384B1 - Method for purifying acid chlorides.

• Fletcher, R. (2014). Methodology Development for the Electrophilic Aromatic Amination of Secondary Amides. UWSpace. Retrieved from [Link]

• MicroSolv Technology Corporation. (2025). Amide vs. Amine Functional Groups in HPLC Applications. Retrieved from [Link]

• Malan, S. F., et al. (2015). The risk of recrystallization: changes to the toxicity and morphology of pyrimethamine. Pharmaceutical Development and Technology, 20(5), 598-606. Retrieved from [Link]

• ResearchGate. (n.d.). Concerted SN2 mechanism for the hydrolysis of acid chlorides. Comparison of reactivities calculated by the density functional theory with experimental data. Retrieved from [Link]

• International Union of Crystallography. (2022). Accessing new polymorphs and solvates through solvothermal recrystallization. IUCrJ, 9(1), 1-2. Retrieved from [Link]

• Chegg. (n.d.). Provide a detailed, stepwise mechanism for the reaction of acetyl chloride. Retrieved from [Link]

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Technical Support Center: Managing Exothermic Reactions with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Welcome to the technical support center for handling 2-(3,4,5-Trimethoxyphenyl)acetyl chloride. This guide is designed for researchers, chemists, and process development professionals who utilize this highly reactive intermediate. Our goal is to provide you with the technical insights and practical troubleshooting advice necessary to manage its inherent exothermic properties safely and effectively, ensuring both the integrity of your experiments and the safety of your laboratory personnel.

Section 1: Understanding the Core Reactivity (FAQs)

This section addresses the fundamental questions regarding the reactivity and hazards of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

Q1: What makes reactions involving 2-(3,4,5-Trimethoxyphenyl)acetyl chloride so exothermic?

A1: The high exothermicity stems from the intrinsic reactivity of the acyl chloride functional group. The carbonyl carbon is bonded to two highly electronegative atoms: oxygen and chlorine. These atoms strongly withdraw electron density, rendering the carbonyl carbon highly electrophilic and thus extremely susceptible to attack by nucleophiles (e.g., water, alcohols, amines).[1][2] The subsequent nucleophilic addition-elimination reaction is thermodynamically very favorable, releasing significant energy as heat.[3][4] While the trimethoxyphenyl ring has electronic effects, the acyl chloride moiety is the primary driver of this potent reactivity.

Q2: What are the primary hazards I should be aware of?

A2: The main hazards are:

• Violent Reaction with Protic Solvents: Contact with water, alcohols, or other protic solvents can lead to a violent, uncontrolled reaction, generating large amounts of heat and corrosive hydrogen chloride (HCl) gas.[3][5][6]

• Thermal Runaway: Due to the highly exothermic nature of its reactions, there is a significant risk of thermal runaway. This is a dangerous situation where the reaction rate increases with temperature, which in turn releases heat more rapidly, creating an accelerating, uncontrolled positive feedback loop.[7][8] This can lead to a rapid increase in pressure, boiling of the solvent, and potential vessel rupture.

• Corrosive Byproducts: The reaction invariably produces hydrogen chloride (HCl), a corrosive and toxic gas.[3][5] Proper ventilation and off-gas scrubbing are mandatory.

• Thermal Decomposition: At elevated temperatures, acyl chlorides can decompose, potentially forming undesirable and hazardous byproducts like ketenes.[9]

Q3: What are the early warning signs of a potential thermal runaway?

A3: Be vigilant for the following indicators:

• A rapid and accelerating increase in the internal reaction temperature that is no longer responsive to the cooling system.

• A sudden increase in pressure within the reaction vessel.

• Vigorous and uncontrolled evolution of gas (fuming).[10]

• A noticeable change in the color (e.g., darkening, charring) or viscosity of the reaction mixture.[9][10]

Q4: What are the most suitable solvents for reactions with this acyl chloride?

A4: The choice of solvent is critical. Always use anhydrous, non-protic (aprotic) solvents. Suitable options include dichloromethane (DCM), 1,2-dichloroethane, and chloroform.[11][12] It is imperative to ensure the solvent is thoroughly dried before use to prevent violent hydrolysis of the acyl chloride.[4][12]

Q5: Can I use a catalyst like DMF (N,N-Dimethylformamide)?

A5: While DMF can be used as a catalyst for the formation of acyl chlorides from carboxylic acids (via a Vilsmeier intermediate), its use in subsequent reactions with the purified acyl chloride should be approached with extreme caution.[11] At elevated temperatures (often above 80-90°C), acyl chlorides can have secondary reactions with DMF or its intermediates, which can be exothermic and lead to decomposition.[9] If a catalyst is needed, a non-nucleophilic base or an appropriate Lewis acid for the specific reaction (e.g., AlCl₃ for Friedel-Crafts) is the standard choice.[12][13]

Section 2: Proactive Exotherm Management & Experimental Protocol

Successful management of exothermic reactions is proactive, not reactive. This involves careful planning and a meticulously controlled experimental setup.

Workflow for Safe Reaction Setup

The following diagram outlines the essential workflow for setting up a reaction involving 2-(3,4,5-Trimethoxyphenyl)acetyl chloride to ensure maximum thermal control.

Caption: Workflow for Safe Reaction Setup and Execution.

Experimental Protocol: General Procedure for Controlled Acylation

This protocol provides a template for reacting 2-(3,4,5-Trimethoxyphenyl)acetyl chloride with a generic nucleophile (Nu-H).

• System Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a digital thermometer to monitor the internal temperature, an equalizing pressure addition funnel, and an inert gas (Nitrogen or Argon) inlet connected to an oil bubbler or a scrubbing system (for HCl).

• Reagent Charging: In the flask, dissolve the nucleophilic substrate (1.0 equivalent) in anhydrous dichloromethane (or other suitable solvent).

• Initial Cooling: Place the flask in a large ice-water or dry ice/acetone bath and cool the solution to 0 °C (or the target temperature for the specific reaction) with vigorous stirring.

• Acyl Chloride Preparation: In a separate, dry flask, dissolve the 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.05 equivalents) in a minimal amount of anhydrous solvent. Transfer this solution to the addition funnel.

• Controlled Addition: Begin a slow, dropwise addition of the acyl chloride solution to the stirred, cooled solution of the nucleophile. The rate of addition should be carefully controlled to ensure the internal temperature does not rise more than 2-3 °C above the set point.

• Continuous Monitoring: Continuously monitor the internal temperature. If the temperature begins to rise uncontrollably, immediately stop the addition and allow the system to cool before resuming at a slower rate.

• Reaction Completion: After the addition is complete, allow the reaction to stir at the controlled temperature for the time determined by TLC or other monitoring methods.

• Controlled Quenching: Once the reaction is complete, quench it by slowly adding a pre-chilled, appropriate quenching solution (e.g., saturated aqueous sodium bicarbonate for neutralization). This step is also exothermic and must be done carefully in a cooling bath.

Risk Factor Analysis

The following table summarizes key risk factors and the corresponding mitigation strategies that should be implemented in your experimental design.

Risk Factor	Potential Consequence	Mitigation Strategy
Rate of Addition	Localized overheating, "hot spots", initiation of thermal runaway.	Use an addition funnel for slow, dropwise addition. For larger scales, consider subsurface addition via a cannula.
Reagent Concentration	Increased reaction rate and higher heat output per unit volume.	Use a sufficient volume of solvent to dilute the reactants and act as a heat sink. A typical starting point is 0.1-0.5 M.
Cooling Inefficiency	Inability to remove heat as fast as it is generated.	Use a cooling bath with a large thermal mass (e.g., a large ice-water bath). Ensure efficient stirring to maximize heat transfer to the vessel walls.
Presence of Water	Violent hydrolysis, rapid HCl evolution, and pressure buildup.	Use flame- or oven-dried glassware. Use anhydrous solvents and reagents. Conduct the reaction under a dry, inert atmosphere.[4]
Scale of Reaction	Heat dissipation becomes more difficult as scale increases (surface area to volume ratio decreases).	Conduct a thermal hazard assessment using techniques like reaction calorimetry (RC1) before scaling up.[14] Do not scale up linearly without re-optimizing conditions.

Section 3: Troubleshooting Guide

Even with careful planning, issues can arise. This guide provides solutions to common problems encountered during these reactions.

Issue	Potential Cause(s)	Suggested Solution(s)
Temperature is rising too quickly and is unresponsive to cooling.	1. Addition rate is too fast. 2. Cooling bath is insufficient or depleted. 3. Reaction is entering thermal runaway.	Immediate Action: 1. STOP THE ADDITION IMMEDIATELY. [10] 2. Replenish the ice bath and ensure vigorous stirring. 3. If temperature continues to rise, proceed to the Emergency Quenching Protocol (Section 4).
Vigorous fuming and gas evolution from the flask.	1. Reaction with trace moisture is producing HCl gas. 2. The reaction is proceeding very rapidly, generating HCl byproduct quickly.	1. Ensure the off-gas is being safely vented into a fume hood and/or directed through a basic scrubber (e.g., a trap with NaOH solution).[10] 2. Reduce the rate of addition to slow down the reaction.
The reaction mixture is turning dark brown or black.	1. Thermal decomposition is occurring due to excessive temperature.[9] 2. Undesired side reactions are taking place.	1. Immediately check and enhance cooling. 2. Consider if the reaction temperature is too high for the stability of your substrate or product. 3. After workup, the product will likely require purification by column chromatography.
Low or no product yield after workup.	1. The acyl chloride was hydrolyzed by moisture before or during the reaction. 2. The reaction temperature was too low, preventing the reaction from starting.	1. Review all procedures for drying glassware and solvents. Ensure the starting acyl chloride is pure and has not been exposed to air. 2. Monitor the reaction by TLC to confirm conversion. A slight, controlled increase in temperature may be needed, but must be done with extreme caution.

Decision Tree for Managing Temperature Excursions

If you observe a deviation from the target temperature, this decision tree can guide your immediate actions.

Caption: Decision Tree for Managing Temperature Excursions.

Section 4: Emergency Quenching Protocol

In the critical event of a suspected thermal runaway, a pre-planned emergency quenching procedure is essential.

Prerequisites: Before starting your reaction, prepare an "Emergency Quench Station" next to your fume hood. This should consist of a large vessel (e.g., an oversized beaker or bucket) containing a large volume of a cold, high-boiling point, inert solvent (e.g., toluene or xylenes, pre-chilled if possible).

Procedure:

• Alert Personnel: Announce the emergency to others in the lab. Ensure a clear path for evacuation if necessary.

• Stop All Additions: Ensure all reagent additions are stopped.

• Maximum Cooling: Add more cooling material (ice, dry ice) to the external bath.

• Cease Heating: If any heating is being applied (which is unlikely for these reactions), remove it immediately.

• Dilution Quench (If Safe to Do So): If the reaction is in a small flask that can be safely handled, and you can do so without risk of the vessel failing, carefully but quickly pour the contents of the reaction flask into the prepared emergency quench station. The large volume of cold, inert solvent will rapidly dilute the reactants and absorb the heat, halting the runaway. DO NOT use water or other reactive quenchers.

• Evacuate: If the reaction cannot be safely quenched, lower the fume hood sash completely and evacuate the immediate area. Follow your institution's emergency procedures.

References

• Yang, J., Han, X., Zhou, L., & Xiong, C. (n.d.). Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene. Journal of the Chinese Chemical Society.
• International Labour Organization & World Health Organization. (2021). ICSC 0210 - ACETYL CHLORIDE.
• Chemistry LibreTexts. (2023, January 22). Addition & Elimination Reactions in Acyl Chlorides.
• Merck Millipore. (n.d.). SAFETY DATA SHEET - Acetyl chloride for synthesis.
• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Acetyl chloride.
• Clark, J. (n.d.). Reaction between acyl chlorides and water - addition / elimination. Chemguide.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - 4-Methoxyphenylacetyl chloride.
• Sigma-Aldrich. (2017, January 12). Acetyl chloride - Safety Data Sheet.
• Barton, J. & Nolan, P. (n.d.). Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE.
• BenchChem. (2025). An In-depth Technical Guide to 3',4',5'-Trimethoxyacetophenone: From Discovery to Therapeutic Potential.
• BenchChem. (2025). Managing the Exothermic Reaction of Acryloyl Chloride with Water: A Technical Support Guide.
• Sembenotti, A. (n.d.). Calorimetric Approach and Simulation for Scale-Up of a Friedel−Crafts Reaction. ResearchGate.
• BenchChem. (2025). Technical Support Center: Synthesis of 2',3',4'-Trimethoxyacetophenone.
• Crunch Chemistry. (2024, January 29). The reactions of acyl chlorides and acid anhydrides.
• Wikipedia. (n.d.). Thermal runaway.
• BenchChem. (n.d.). Importance of low-temperature conditions for purifying acyl chlorides.

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• 14. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in reactions with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling with low conversion rates when utilizing highly reactive acyl chlorides.

Working with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride presents a unique set of mechanistic challenges. While the 3,4,5-trimethoxy groups render the aromatic ring electron-rich, the methylene bridge ( α -carbon) situated between the aromatic system and the highly electrophilic acyl chloride group is the true focal point of instability. Failure to account for the acidity of these α -protons or the extreme moisture sensitivity of the acyl chloride inevitably leads to stalled reactions, complex byproduct mixtures, and poor yields.

This guide is designed to move beyond basic troubleshooting by explaining the causality behind these failures and providing a self-validating framework to ensure your amidation or esterification reactions proceed to completion.

Mechanistic Causality: Understanding the Competing Pathways

To troubleshoot low conversion, we must first understand that your desired reaction (nucleophilic acyl substitution) is constantly competing against two parasitic pathways: Hydrolysis and Ketene Formation .

Strong bases (like Triethylamine or DIPEA), which are traditionally used as acid scavengers, are basic enough to abstract the α -proton of phenylacetyl chlorides. This triggers a dehydrohalogenation event, eliminating HCl and generating a highly reactive, unstable phenylketene intermediate [1, 2]. This ketene will rapidly dimerize, polymerize, or react with trace moisture, consuming your starting material without yielding the desired product [3].

Reaction pathways of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride based on reagent selection.

Diagnostic FAQs: Troubleshooting Specific Failure Modes

Q1: My amidation reaction is stalling at 30-40% conversion despite using 1.5 equivalents of acyl chloride and Triethylamine (TEA). What is happening? A1: You are likely experiencing rapid ketene formation. TEA is a strong, sterically hindered base (aqueous pKa ~10.75). Instead of acting purely as an acid scavenger, TEA readily deprotonates the α -carbon of the phenylacetyl chloride [2]. The resulting ketene does not efficiently react with your amine, stalling the conversion. Solution: Switch to a weaker base such as N-Methylmorpholine (NMM, pKa ~7.38) or use Pyridine. These bases are strong enough to neutralize the HCl byproduct but weak enough to suppress α -deprotonation.

Q2: LC-MS analysis of my crude mixture shows a massive peak corresponding to 2-(3,4,5-trimethoxyphenyl)acetic acid. How is this forming? A2: Phenylacetyl chlorides react via an addition-elimination pathway with water at exceptionally high rates [4]. Even trace moisture in your solvent, hygroscopic amines, or atmospheric humidity during reagent transfer will lead to rapid hydrolysis. Solution: Ensure strictly anhydrous conditions. Use freshly distilled or sure-seal solvents. If your amine is a hydrochloride salt, ensure it is thoroughly dried under high vacuum before use.

Q3: I am reacting a sterically hindered secondary amine, and the reaction is extremely slow even with NMM. How can I drive it to completion? A3: Steric hindrance at the nucleophile drastically reduces the rate of the desired addition step, allowing parasitic hydrolysis to outcompete amidation. Solution: Employ a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) (0.1 - 0.2 eq.) or use Pyridine as both the base and co-solvent. These reagents attack the acyl chloride to form a highly electrophilic acylpyridinium intermediate, which is far more reactive toward sterically hindered amines than the parent acyl chloride[1, 2].

Quantitative Troubleshooting Matrix: Base Selection

To optimize conversion, base selection must be treated as a critical variable rather than an afterthought. The table below synthesizes the kinetic and mechanistic impacts of common bases on phenylacetyl chloride systems [2, 3].

Base	Aqueous pKa	Ketene Formation Risk	Relative Amidation Rate	Recommended Use Case
Triethylamine (TEA)	10.75	High	Moderate	Avoid for phenylacetyl chlorides.
N,N-Diisopropylethylamine	10.50	High	Slow (Steric clash)	Avoid for phenylacetyl chlorides.
N-Methylmorpholine (NMM)	7.38	Low	Moderate	Ideal for standard primary/secondary amines.
Pyridine	5.25	Very Low	Fast (Nucleophilic catalysis)	Ideal for sterically hindered nucleophiles.

Validated Experimental Protocol: High-Yield Amidation

This protocol is engineered as a self-validating system. By utilizing NMM and inverse addition, we minimize the local concentration of unreacted acyl chloride and suppress the ketene pathway.

Materials Required:

• 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (Check purity; should be a clear/pale liquid or low-melting solid. If it is a white, insoluble powder, it has hydrolyzed to the acid).

• Target Amine (1.0 eq.)

• N-Methylmorpholine (NMM) (1.5 eq.)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Purging (Validation Step): Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with dry Argon or Nitrogen for 15 minutes. Causality: Eliminates atmospheric moisture to prevent the rapid hydrolysis pathway.

• Nucleophile Dissolution: Dissolve the target amine (1.0 eq.) in anhydrous DCM (approx. 0.2 M concentration). Add NMM (1.5 eq.) to the stirring solution. Cool the mixture to 0 °C using an ice bath.

• Acyl Chloride Preparation: In a separate dry vial, dissolve 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.1 eq.) in a small volume of anhydrous DCM.

• Controlled Addition: Add the acyl chloride solution dropwise to the cooled amine/base mixture over 15–20 minutes. Causality: Dropwise addition ensures the amine is always in excess relative to the acyl chloride, driving the bimolecular amidation rate faster than any competing unimolecular degradation.

• Reaction Monitoring (Validation Step): Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor via TLC or LC-MS. Self-Check: Do not track the acyl chloride on TLC (it will hydrolyze on the silica plate and streak). Instead, track the disappearance of the limiting reagent (the amine).

• Quench and Workup: Once the amine is consumed, quench the reaction with saturated aqueous NaHCO3​ . Separate the organic layer, wash with 1M HCl (to remove excess NMM and unreacted amine), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. Organic Process Research & Development, ACS Publications. Available at:[Link]

• Bentley, T. W., & Jones, R. O. (2005). Mechanisms of Solvolyses of Acid Chlorides and Chloroformates. Chloroacetyl and Phenylacetyl Chloride as Similarity Models. The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

Reference Data & Comparative Studies

Comparative Guide: Reactivity of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride vs. 3,4,5-Trimethoxybenzoyl chloride

As a Senior Application Scientist in medicinal chemistry and process development, selecting the correct acylating agent is critical for synthesizing active pharmaceutical ingredients (APIs). Both 3,4,5-trimethoxybenzoyl chloride (TMBC) and 2-(3,4,5-trimethoxyphenyl)acetyl chloride (TMPAC) serve as foundational building blocks for introducing trimethoxy-substituted aromatic systems into drug candidates. However, their structural differences dictate highly divergent reactivity profiles, stability parameters, and handling requirements.

This guide objectively compares the mechanistic behavior of TMBC and TMPAC, providing field-proven experimental protocols designed with self-validating quality controls to ensure synthetic success.

Structural and Mechanistic Analysis

The fundamental difference between TMBC and TMPAC lies in the presence of a methylene spacer (-CH₂-) in TMPAC, which isolates the carbonyl group from the aromatic ring. This subtle structural variation fundamentally alters their electrophilicity and side-reaction susceptibility.

3,4,5-Trimethoxybenzoyl chloride (TMBC)

TMBC is an aryl acyl chloride where the carbonyl carbon is directly conjugated with the electron-rich trimethoxyphenyl ring[1]. The para-methoxy group donates electron density via resonance (+M effect), which partially stabilizes the acyl chloride and reduces its overall electrophilicity compared to aliphatic analogs. Because it lacks α -protons, TMBC is highly stable against base-catalyzed dehydrohalogenation and reacts cleanly via direct nucleophilic acyl substitution[2]. It is widely used in the commercial preparation of APIs like the sedative trimetozine[3].

2-(3,4,5-Trimethoxyphenyl)acetyl chloride (TMPAC)

TMPAC is an aryl-aliphatic acyl chloride. The methylene spacer prevents resonance stabilization of the carbonyl carbon by the aromatic ring, rendering the acyl chloride highly electrophilic. More importantly, the methylene group introduces acidic α -protons. In the presence of strong or sterically hindered bases (e.g., triethylamine), TMPAC is susceptible to dehydrohalogenation, forming a highly reactive ketene intermediate [4]. While ketenes can be intercepted by nucleophiles to form the desired product, they frequently undergo unwanted dimerization or polymerization if the nucleophile concentration is not carefully controlled.

Mechanistic Pathway Visualization

Mechanistic divergence: TMBC undergoes direct substitution, while TMPAC risks ketene formation.

Quantitative Comparison Profile

The following table summarizes the quantitative and qualitative metrics defining the operational boundaries for both reagents.

Property / Metric	3,4,5-Trimethoxybenzoyl chloride (TMBC)	2-(3,4,5-Trimethoxyphenyl)acetyl chloride (TMPAC)
CAS Number	4521-61-3[1]	39053-78-6[5]
Molecular Weight	230.64 g/mol [6]	244.67 g/mol
Structural Class	Aryl acyl chloride	Aryl-aliphatic acyl chloride
α -Protons	None (Conjugated system)	Present (Methylene spacer)
Primary Reaction	Direct Nucleophilic Acyl Substitution[3]	Nucleophilic Acyl Substitution / Ketene Formation[4]
XLogP3-AA	2.3[6]	~2.6 (Calculated)
Typical Yields	>90% (e.g., Trimetozine synthesis)[3]	~74% (Acid chloride synthesis step)[4]

Field-Proven Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include specific causality explanations for the chosen conditions and in-process controls (IPCs) to verify reaction progress.

Protocol A: Synthesis of Trimetozine via TMBC Amidation

Objective: Clean nucleophilic acyl substitution without risk of α -deprotonation.

• Preparation: Dissolve 1.0 equivalent of morpholine and 1.1 equivalents of NaOH (or an organic base like triethylamine) in anhydrous dichloromethane (DCM)[3].

  • Causality: The base is required to scavenge the HCl byproduct. Without it, the morpholine nucleophile would be protonated into an unreactive ammonium salt, stalling the reaction at 50% conversion[3].

• Addition: Cool the solution to 0 °C. Add a solution of TMBC (1.0 eq) in DCM dropwise over 30 minutes.

• Self-Validating IPC: After 2 hours of stirring at room temperature, quench a 10 µL aliquot in 1 mL of methanol. Analyze via LC-MS. The complete disappearance of the TMBC-methyl ester derivative confirms total consumption of the starting material.

• Workup: Wash the organic layer sequentially with 1M HCl (to remove unreacted morpholine) and saturated aqueous NaHCO₃ (to remove any hydrolyzed TMBC). Dry over Na₂SO₄ and concentrate in vacuo.

Protocol B: Synthesis of N,N-Dimethyl-3,4,5-trimethoxyphenylacetamide via TMPAC

Objective: Amidation of TMPAC while suppressing base-catalyzed ketene dimerization.

• Acyl Chloride Generation: React 3,4,5-trimethoxyphenylacetic acid with excess thionyl chloride and 2 drops of anhydrous pyridine[4].

  • Causality: Pyridine acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that accelerates the conversion.

• Purification: Remove excess thionyl chloride under diminished pressure. Purify the residual TMPAC by vacuum distillation (b.p. 150-152 °C / 1.5 mm Hg)[4].

  • Causality: Residual thionyl chloride will competitively react with the amine in the next step, drastically lowering the yield and complicating purification.

• Inverse Addition Amidation: Dissolve dimethylamine in anhydrous ether and cool to 0 °C. Slowly add the purified TMPAC (in ether) to the chilled amine solution[4].

  • Causality: This "inverse addition" is the most critical step. By adding the acyl chloride to a massive excess of the amine, the nucleophile outcompetes the basicity of the amine. This forces the reaction down the direct tetrahedral intermediate pathway, preventing the α -protons from being abstracted to form a ketene[4].

• Workup: Filter off the precipitated dimethylamine hydrochloride and evaporate the clear filtrate at reduced pressure to yield the amide[4].

Sources

• 1. CAS 4521-61-3: 3,4,5-Trimethoxybenzoyl chloride [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. CAS#:39053-78-6 | 3,4,5-trimethoxyphenylacetic acid chloride | Chemsrc [chemsrc.com]
• 6. scent.vn [scent.vn]

Efficacy of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride in Synthesizing Bioactive Molecules: A Comparative Guide

The 3,4,5-trimethoxyphenyl (TMP) moiety is a privileged pharmacophore in medicinal chemistry. It is most notably recognized as the critical A-ring in natural antimitotic agents like combretastatin A-4 (CA-4) and colchicine[1]. This structural motif binds with exceptional affinity to the colchicine-binding site of β -tubulin, triggering microtubule depolymerization, subsequent cell cycle arrest, and apoptosis in cancer cells[2].

When designing hybrid scaffolds or novel tubulin inhibitors, researchers frequently link the TMP group to various pharmacophores via amide or ester bonds[3]. As a Senior Application Scientist, I frequently observe discovery chemists defaulting to standard peptide coupling reagents (e.g., EDCI/HOBt) with the bench-stable 3,4,5-trimethoxyphenylacetic acid[4]. However, utilizing the pre-formed electrophile, 2-(3,4,5-Trimethoxyphenyl)acetyl chloride , often yields superior kinetics, atom economy, and scalability. This guide objectively compares these two synthetic paradigms to optimize your library generation workflows.

Mechanistic Causality: Acid Chloride vs. In-Situ Activation

The choice between an acid chloride and a free carboxylic acid fundamentally dictates the thermodynamic and kinetic profile of your synthesis.

The Acid Chloride Paradigm: 2-(3,4,5-Trimethoxyphenyl)acetyl chloride features a highly polarized acyl C-Cl bond. The exceptional leaving group ability of the chloride ion makes the carbonyl carbon fiercely electrophilic. Reactions with amines or alcohols are exothermic and typically reach completion within 1–2 hours at low temperatures. The only byproduct is HCl, which is easily sequestered by a non-nucleophilic base like triethylamine (TEA), driving the equilibrium forward without generating bulky waste.

The Coupling Agent Paradigm: Using relies on in-situ activation[5]. EDCI reacts with the carboxylic acid to form an unstable O-acylisourea intermediate. To prevent side reactions (such as the irreversible N-acylurea rearrangement), HOBt is added to form a more stable, yet reactive, active ester[6]. While effective and robust against moisture, this multi-step cascade is kinetically slower (12–24 hours) and generates atom-inefficient byproducts (water-soluble urea and HOBt) that complicate downstream purification[4].

Quantitative Performance Comparison

The following table summarizes the operational metrics of both synthetic strategies based on established laboratory data and scale-up observations.

Parameter	2-(3,4,5-Trimethoxyphenyl)acetyl chloride	3,4,5-Trimethoxyphenylacetic acid (EDCI/HOBt)
Electrophilicity	Extremely High	Moderate (Active Ester Intermediate)
Typical Reaction Time	1–2 hours	12–24 hours
Temperature Profile	0 °C warming to Room Temperature	Room Temperature
Atom Economy	High (Byproduct: HCl)	Low (Byproducts: Urea derivative, HOBt)
Purification Complexity	Low (Simple aqueous wash)	High (Requires repeated acidic and basic washes)
Storage Requirements	Moisture-sensitive (Requires inert atmosphere)	Highly stable; bench-top storage

Experimental Methodologies: Self-Validating Protocols

To guarantee scientific integrity, every protocol must incorporate a self-validating endpoint. Below are the optimized procedures for both methodologies.

Protocol A: Direct Acylation via Acid Chloride

Causality: We utilize Triethylamine (TEA) as a non-nucleophilic base to scavenge the generated HCl, preventing the target amine from precipitating as an unreactive hydrochloride salt.

• Preparation : Dissolve the target amine (1.0 equiv) and TEA (1.5 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the system to 0 °C using an ice bath to control the initial exotherm.

• Addition : Dissolve 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.1 equiv) in anhydrous DCM. Add this solution dropwise to the amine mixture over 15 minutes.

• Self-Validating Monitoring : To ensure the highly reactive electrophile has been fully consumed, remove a 5 µL reaction aliquot and quench it in 100 µL of methanol. The methanol instantly converts any unreacted acid chloride into the corresponding methyl ester. On a TLC plate, this highly UV-active methyl ester will display a distinct Rf​ value from the desired amide, providing unambiguous proof of reaction completion.

• Workup : Dilute with DCM and wash sequentially with saturated aqueous NaHCO 3​ and brine. The TEA-HCl salt partitions cleanly into the aqueous layer, leaving the pure conjugate in the organic phase.

Protocol B: In-Situ Activation via EDCI/HOBt

Causality:N,N-Diisopropylethylamine (DIPEA) deprotonates the carboxylic acid, allowing it to attack EDCI. HOBt rapidly traps the intermediate to form the active ester, accelerating the reaction and suppressing potential racemization if chiral centers are present[6].

• Preparation : Dissolve 3,4,5-trimethoxyphenylacetic acid (1.0 equiv) and the target amine (1.0 equiv) in anhydrous DMF or DCM.

• Activation : Add HOBt (1.2 equiv) followed by EDCI hydrochloride (1.2 equiv) and DIPEA (2.0 equiv).

• Monitoring : Stir at room temperature for 12–24 hours. Monitor via standard TLC until the amine is consumed.

• Workup : Dilute with ethyl acetate. Wash with 5% aqueous citric acid (to remove unreacted amine and DIPEA), followed by saturated aqueous NaHCO 3​ (to remove unreacted carboxylic acid and HOBt), and finally brine. Note: The removal of HOBt can be notoriously stubborn, often requiring repeated basic washes.

Visualizations of Workflows and Bioactivity

Caption: Workflow comparison between Acid Chloride and EDCI/HOBt coupling strategies.

Caption: Mechanism of action for 3,4,5-trimethoxyphenyl-based tubulin inhibitors.

References

• [4],[6],[2] Title: Novel Selective Estrogen Receptor Ligand Conjugates Incorporating Endoxifen-Combretastatin and Cyclofenil-Combretastatin Hybrid Scaffolds: Synthesis and Biochemical Evaluation Source: Molecules (MDPI) URL:[Link]

• [5] Title: Visible-Light-Induced Oxidative Decarboxylative Coupling of Phenylacetic Acid Derivatives Using SF6 as an Oxidant Source: Organic Letters (ACS Publications) URL:[Link]

• [3] Title: Medicinal Chemistry of Combretastatin A4: Present and Future Directions Source: ResearchGate URL:[Link]

• [1] Title: Total Synthesis of[7-14C] Colchicine Source: Scribd URL:[Link]

Sources

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Novel Selective Estrogen Receptor Ligand Conjugates Incorporating Endoxifen-Combretastatin and Cyclofenil-Combretastatin Hybrid Scaffolds: Synthesis and Biochemical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel Selective Estrogen Receptor Ligand Conjugates Incorporating Endoxifen-Combretastatin and Cyclofenil-Combretastatin Hybrid Scaffolds: Synthesis and Biochemical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Purity Analysis of 3,4,5-Trimethoxyphenyl Amides: A Comparative Guide to Chromatographic Methodologies

The 3,4,5-trimethoxyphenyl (TMP) moiety is a highly privileged pharmacophore in modern drug discovery. Due to its ability to selectively bind to the colchicine-binding site of β -tubulin, it is a core structural feature in numerous novel antiproliferative agents and vascular disrupting compounds [1]. Synthesizing amides from 2-(3,4,5-trimethoxyphenyl)acetyl chloride is a robust, high-yielding pathway for generating these therapeutic candidates.

However, the high reactivity of the acyl chloride precursor inevitably leads to competitive side reactions. For researchers and drug development professionals, establishing a highly selective, self-validating analytical method is critical for accurate purity profiling before advancing compounds to biological assays. This guide objectively compares analytical column chemistries and details a validated protocol for the purity analysis of TMP-amides.

The Chemical Challenge: Synthesis and Impurity Profiling

When 2-(3,4,5-trimethoxyphenyl)acetyl chloride is reacted with an amine, the primary competitive pathway is hydrolysis via ambient moisture. This yields 2-(3,4,5-trimethoxyphenyl)acetic acid (TMP-acid). Because the bulky, electron-rich TMP group dominates the physicochemical properties of both the target amide and the acid impurity, separating them chromatographically requires exploiting subtle differences in polarity and spatial conformation.

Caption: Reaction network of TMP-acetyl chloride showing target amide and primary competitive impurities.

Orthogonal Selectivity: C18 vs. Phenyl-Hexyl Columns

Most analytical laboratories default to standard C18 (Octadecylsilane) columns for reverse-phase high-performance liquid chromatography (RP-HPLC) [2]. However, when analyzing TMP-amides, C18 phases often struggle to baseline-resolve the target amide from the TMP-acid impurity.

The Causality: C18 relies purely on hydrophobic dispersion forces. Because the hydrophobic cross-sections of the TMP-amide and TMP-acid are nearly identical, they often co-elute. The Solution: Phenyl-Hexyl stationary phases. The three methoxy groups on the TMP ring donate electron density, making the aromatic ring a strong π -donor. The phenyl ring on the Phenyl-Hexyl stationary phase acts as a π -acceptor, engaging in strong π−π interactions. This secondary retention mechanism provides orthogonal selectivity, drastically improving the resolution factor ( Rs​ ) between the amide and the acid.

Table 1: Quantitative Performance Comparison for TMP-Amide Purity Analysis

Analytical Parameter	Standard C18 (e.g., BEH C18)	Phenyl-Hexyl (e.g., XBridge Phenyl)
Primary Interaction Mechanism	Hydrophobic (Dispersion)	π−π Stacking & Hydrophobic
Selectivity for TMP Moiety	Low (Structural analogs co-elute)	High (Differentiates electronic states)
Resolution ( Rs​ ) (Amide vs. Acid)	~1.2 (Partial overlap)	> 2.5 (Baseline resolved)
Peak Shape (Tailing Factor, Tf​ )	~1.5 (Requires strong acid modifiers)	~1.0 (Highly symmetrical)
Optimal Mobile Phase Modifier	0.1% TFA (Causes MS ion suppression)	0.1% Formic Acid (MS friendly)

Detector Comparison: UV vs. LC-MS (ESI)

For the purity analysis of TMP-amides, a dual-detector setup (HPLC-UV-MS) is highly recommended.

• UV Detection (267–280 nm): The TMP aromatic system strongly absorbs UV light in the 267–280 nm range [2]. UV is the gold standard for quantitation because the response factor is directly proportional to the concentration of the TMP chromophore, which is conserved across both the API and the impurities.

• Mass Spectrometry (ESI+): While UV quantifies the impurity, MS identifies it. Electrospray Ionization (ESI) in positive mode easily protonates the amide [M+H]+ , allowing for the rapid identification of unreacted amines or dimerized side products.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the analytical method must be a self-validating system compliant with ICH Q2(R1) guidelines [3]. The following step-by-step methodology is optimized for a Phenyl-Hexyl column.

Step-by-Step Methodology

1. Sample Preparation:

• Accurately weigh 10 mg of the synthesized TMP-amide.

• Dissolve in 10 mL of Diluent (50:50 Acetonitrile:Water) to achieve a stock concentration of 1.0 mg/mL.

• Sonicate for 5 minutes and filter through a 0.22 μ m PTFE syringe filter.

2. Chromatographic Conditions:

• Column: Phenyl-Hexyl (150 mm × 4.6 mm, 3.5 μ m).

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Gradient Program:

  • 0–2 min: 10% B

  • 2–12 min: Linear ramp to 90% B

  • 12–15 min: Hold at 90% B

  • 15–15.1 min: Return to 10% B

  • 15.1–20 min: Re-equilibration.

3. System Suitability & Validation Execution: Before reporting purity, the system must validate itself against the following ICH Q2(R1) parameters:

Caption: Self-validating analytical workflow based on ICH Q2(R1) guidelines for purity analysis.

Protocol Execution Notes:

• Specificity: Inject the diluent blank to ensure no peaks elute at the retention time of the TMP-amide. Spike the sample with 1% TMP-acid to verify a Resolution ( Rs​ ) > 2.0.

• Precision: Inject the 1.0 mg/mL sample six consecutive times. The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0%.

• Quantitation: Calculate the purity using the area normalization method (Area % of API / Total Area of all peaks × 100), ignoring peaks present in the blank.

References

• Wang, Q., et al. "Structural Modification of the 3,4,5-Trimethoxyphenyl Moiety in the Tubulin Inhibitor VERU-111 Leads to Improved Antiproliferative Activities." Journal of Medicinal Chemistry (PMC). Available at:[Link]

• Alotaibi, A., et al. "Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents." MDPI Molecules. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry." Available at:[Link]

Comparative Biological Activity Guide: Derivatives of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Structural Rationale

The 3,4,5-trimethoxyphenyl (TMP) moiety is a privileged pharmacophore in medicinal chemistry, most notably recognized as the bioisosteric equivalent of the A-ring in colchicine and Combretastatin A-4 (CA-4). When functionalized as 2-(3,4,5-Trimethoxyphenyl)acetyl chloride , this highly reactive acylating agent serves as a versatile electrophilic hub for library generation.

Unlike rigid benzoyl chlorides, the acetyl chloride derivative possesses a critical methylene spacer (-CH₂-CO-). This spacer introduces rotational degrees of freedom, fundamentally altering the thermodynamic binding landscape of the resulting analogs. By reacting this precursor with various nucleophiles (amines, alcohols, or heterocyclic scaffolds), researchers can synthesize divergent classes of compounds that target entirely different biological pathways—ranging from microtubule destabilization in oncology to σ1​ receptor modulation in neurology.

Mechanistic Divergence of TMP-Acetyl Derivatives

The biological fate of a 2-(3,4,5-Trimethoxyphenyl)acetyl chloride derivative is dictated by the conjugated moiety. Below is the logical flow of how synthetic modifications redirect the molecule's mechanism of action.

Fig 1: Divergent biological pathways of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride derivatives.

Comparative Analysis of Derivative Classes

Class A: Tubulin Polymerization Inhibitors (Oncology)

The most prominent use of the TMP-acetyl scaffold is the synthesis of Colchicine Binding Site Inhibitors (CBSIs). By coupling the acetyl chloride with indole, furan, or selenophene derivatives, researchers create constrained analogs of CA-4.

• Performance Advantage: Natural CA-4 contains a cis-olefin bond that is highly susceptible to photo-isomerization into the inactive trans-isomer. Recent studies on 1 demonstrate that replacing the olefin with a furan ring locks the active conformation, preventing light-induced degradation while maintaining sub-micromolar antiproliferative activity[1]. Similarly,2 exhibit exceptional potency (IC₅₀ ~ 0.08 µM) by disrupting microtubule dynamics and triggering G2/M arrest[2].

Class B: Sigma-1 ( σ1​ ) Receptor Ligands (Neurology)

When 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is reacted with substituted piperidines, the resulting acetamides shift their biological target entirely to the central nervous system.

• Performance Advantage: 3 exhibit high affinity for σ1​ receptors ( Ki​ = 3.90 nM)[3]. The flexibility of the acetamide linker allows the TMP group to optimally orient within the σ1​ binding pocket. These compounds are investigated for antipsychotic applications because they lack the extrapyramidal side effects typically associated with Dopamine D2 receptor antagonists[3].

Class C: Alkylating Antineoplastic Agents (Nitrogen Mustards)

Coupling the acyl chloride with bis(2-haloethyl)amines yields nitrogen mustard derivatives.

• Performance Advantage: The highly lipophilic TMP moiety acts as a cellular delivery vehicle, enhancing the penetration of the 4 warhead into solid tumors, where it subsequently cross-links DNA[4].

Quantitative Data Comparison

The following table synthesizes the experimental efficacy of various TMP-acetyl derivatives across different biological targets, providing an objective benchmark for drug design.

Derivative Scaffold	Primary Target	Representative Assay	Potency / Efficacy	Structural Advantage
3,4-Diarylfuran-TMP	β -Tubulin (Colchicine Site)	Antiproliferative (A-431 cells)	IC₅₀ = 0.047 µM	Blocks Z/E-photoisomerization; high photostability.
Selenophene-TMP	β -Tubulin (Colchicine Site)	Antiproliferative (MCF-7, Huh7)	IC₅₀ = 0.080 – 0.12 µM	Enhanced metabolic stability vs. natural CA-4.
6-Substituted-Indole-TMP	β -Tubulin (Colchicine Site)	Antiproliferative (MDA-MB-231)	IC₅₀ = 1.61 µM	Strong cytoskeletal disruption in melanoma/breast cancer.
N-(1-Benzylpiperidin-4-yl)-TMP	Sigma-1 ( σ1​ ) Receptor	Radioligand Binding ([³H]-(+)-pentazocine)	Ki​ = 3.90 nM	High selectivity over σ2​ (240 nM) and D2 receptors.
N-bis(2-chloroethyl)-TMP	DNA (Alkylating Agent)	In vivo Tumor Inhibition (Sarcoma 45)	Marked Inhibition	TMP group enhances lipophilicity and tumor uptake.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducible causality, the following workflows detail the synthesis and biological validation of these derivatives.

Protocol 1: Synthesis of TMP-Acetamides via Acyl Chloride

Objective: Generate stable amide libraries while preventing the degradation of acid-sensitive functional groups.

• Preparation: Dissolve the target amine (1.0 eq) in anhydrous Dichloromethane (DCM). Causality: DCM is an aprotic solvent that prevents the premature hydrolysis of the highly reactive acyl chloride.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the solution. Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct generated during acylation. Without it, the amine would protonate into an unreactive ammonium salt, halting the reaction.

• Coupling: Cool the mixture to 0°C. Dropwise, add 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.1 eq). The cooling controls the exothermic nature of the reaction, preventing side-product formation.

• Workup: Warm to room temperature for 2 hours. Wash the organic layer sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO₃ (to neutralize residual acid), and brine. Dry over Na₂SO₄ and concentrate under vacuum.

Protocol 2: In Vitro Tubulin Polymerization Assay (Fluorometric)

Objective: Validate whether the synthesized derivative acts as a true colchicine-site microtubule destabilizer.

• Matrix Preparation: Pre-warm a 96-well half-area plate to 37°C. Prepare a solution of highly purified porcine brain tubulin (>99%) in Buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and a fluorescent reporter (e.g., DAPI or a specific tubulin-tracker). Causality: GTP provides the necessary thermodynamic energy for tubulin heterodimers to assemble into microtubules.

• Self-Validating Control Setup:

  • Negative Control: Vehicle (DMSO).

  • Positive Control (Stabilizer): Paclitaxel (Enhances polymerization Vmax​ ).

  • Positive Control (Destabilizer): CA-4 (Suppresses polymerization Vmax​ ).

• Execution: Add the test compound (at 1 µM and 10 µM) to the test wells. Immediately read fluorescence (Ex 340 nm / Em 410 nm) every minute for 60 minutes.

• Data Interpretation: If the derivative is a successful CBSI, its kinetic curve will mirror CA-4, demonstrating a concentration-dependent suppression of the fluorescence plateau compared to the DMSO control.

Protocol 3: Sigma-1 Radioligand Binding Assay

Objective: Quantify the binding affinity ( Ki​ ) of TMP-piperidine derivatives to the σ1​ receptor.

• Tissue Preparation: Prepare guinea pig brain membrane homogenates (rich in σ1​ receptors) in 50 mM Tris-HCl buffer (pH 7.4).

• Incubation: Incubate the membranes with 3 nM of [³H]-(+)-pentazocine (a highly selective σ1​ radioligand) and varying concentrations of the test compound (10⁻¹⁰ to 10⁻⁵ M) for 120 minutes at 25°C.

• Self-Validating Step (Non-Specific Binding): In a parallel set of wells, add 10 µM of unlabeled haloperidol. Causality: Haloperidol saturates all σ1​ sites. Any residual radioactivity measured in these wells represents non-specific binding to the plastic or membrane lipids. Subtracting this from total binding isolates the specific receptor interaction.

• Termination: Terminate the reaction by rapid filtration through glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Measure bound radioactivity via liquid scintillation counting and calculate the IC₅₀ using non-linear regression.

References

• Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole Against Tubulin Polymerisation. MDPI (Molecules).
• Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. Taylor & Francis.
• Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1 Receptor Ligands. Journal of Medicinal Chemistry (ACS Publications).
• Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. Chemical Research in Toxicology (ACS Publications).
• ANTINEOPLASTIC AGENTS: IX. N-BENZYL-N-BIS(2-HALOETHYL)AMINES. CDN Science Pub.

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]

A Senior Application Scientist's Guide to Acylation of the 3,4,5-Trimethoxyphenyl Moiety: A Comparative Analysis of Yields and Methodologies

Introduction: The Strategic Importance of the 3,4,5-Trimethoxyphenyl Scaffold

The 3,4,5-trimethoxyphenyl (TMP) moiety is a cornerstone in medicinal chemistry, celebrated for its prevalence in a host of biologically active molecules.[1][2][3] This electron-rich aromatic scaffold is a key pharmacophore in natural products and synthetic drugs, most notably in the colchicine binding site inhibitors (CBSIs) of tubulin, such as Combretastatin A-4.[4] Acylation of the TMP ring is a critical synthetic transformation, often serving as the entry point for constructing more complex molecules. The primary product, 3',4',5'-trimethoxyacetophenone, is a vital intermediate for synthesizing chalcones, pyridines, and pyrimidines with potent antiproliferative and cytotoxic activities.[1][5][]

However, the very electronic properties that make the TMP moiety so valuable—the strong electron-donating effects of the three methoxy groups—also present unique synthetic challenges.[7][8] This guide provides a comparative analysis of different acylation methods, offering field-proven insights into optimizing yields and mitigating common side reactions. We will delve into the causality behind experimental choices, providing detailed protocols and troubleshooting advice for researchers in organic synthesis and drug development.

The Challenge: Managing the High Reactivity of the Trimethoxybenzene Ring

The symmetrical 1,2,3-trimethoxybenzene (the precursor to the 3,4,5-trimethoxyphenyl moiety upon substitution) is a highly activated aromatic system. This high electron density facilitates electrophilic aromatic substitution (EAS) but also increases the risk of undesirable side reactions.[7]

• Polyacylation: While the introduction of a deactivating acyl group typically prevents further acylation, the potent activation from three methoxy groups can sometimes overcome this barrier, leading to diacylated products.[9]

• Demethylation: The methoxy groups, particularly those ortho and para to the activating groups, are susceptible to cleavage by strong Lewis acids like aluminum chloride (AlCl₃), especially at elevated temperatures.[9] This results in phenolic impurities that can complicate purification and reduce the yield of the desired ketone.

Selecting the appropriate acylation strategy is therefore a balancing act between achieving high reactivity and maintaining selectivity.

Method 1: Classical Friedel-Crafts Acylation

The most established and widely used method for acylating the trimethoxybenzene ring is the Friedel-Crafts acylation.[1][10] This reaction involves an acyl halide (e.g., acetyl chloride) and a strong Lewis acid catalyst, typically AlCl₃, to generate a highly electrophilic acylium ion.[11][12]

The Mechanism: An In-Depth Look

The reaction proceeds via a well-understood electrophilic aromatic substitution mechanism.

• Generation of the Electrophile: The Lewis acid (AlCl₃) coordinates to the halogen of the acyl chloride, facilitating its departure and forming a resonance-stabilized acylium ion (R-C≡O⁺).[10][12] This is the key electrophilic species.

• Electrophilic Attack: The π-electrons of the electron-rich trimethoxybenzene ring attack the acylium ion, forming a resonance-stabilized carbocation intermediate known as the sigma complex or arenium ion.[12][13]

• Restoration of Aromaticity: A weak base, typically [AlCl₄]⁻, removes a proton from the carbon bearing the new acyl group, collapsing the intermediate and restoring the aromaticity of the ring.[11][13]

• Product-Catalyst Complexation: The ketone product, being a Lewis base, forms a stable complex with the AlCl₃ catalyst.[9][13] This is a crucial point: it sequesters the catalyst, meaning that stoichiometric amounts (at least 1.0 equivalent) of the Lewis acid are required for the reaction to proceed to completion. An aqueous workup is necessary to hydrolyze this complex and liberate the final product.[9]

Caption: Mechanism of Friedel-Crafts Acylation on Trimethoxybenzene.

Optimized Experimental Protocol: Synthesis of 3',4',5'-Trimethoxyacetophenone

This protocol is based on established procedures for the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene.[1][14]

Reagents:

• 1,2,3-Trimethoxybenzene (1.0 eq.)

• Acetyl Chloride (1.05 eq.)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 eq.)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (1M HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Workflow:

Caption: Experimental workflow for Friedel-Crafts acylation.

Step-by-Step Procedure:

• Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Catalyst Suspension: Charge the flask with anhydrous AlCl₃ (1.1 eq.) and anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

• Acylium Ion Formation: Add acetyl chloride (1.05 eq.) dropwise to the stirred suspension. After the addition is complete, allow the mixture to stir at 0 °C for 20 minutes.

• Substrate Addition: Dissolve 1,2,3-trimethoxybenzene (1.0 eq.) in anhydrous DCM and add it dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction: After the addition, remove the ice bath and allow the reaction to stir at room temperature for approximately 3 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and 1M HCl with vigorous stirring. This hydrolyzes the AlCl₃-ketone complex and quenches the reaction.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with DCM. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water, saturated NaHCO₃ solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel to yield 3',4',5'-trimethoxyacetophenone as a white to light yellow crystalline powder.[1][15]

Troubleshooting Friedel-Crafts Acylation

Caption: A logical flowchart for troubleshooting common issues.

Method 2: Alternative Catalytic Systems

To circumvent the issues associated with stoichiometric AlCl₃ (harsh conditions, waste generation), researchers have explored alternative, milder catalytic systems.

Indium(III) Tosylate [In(OTs)₃]

Indium(III) salts have emerged as highly efficient catalysts for Friedel-Crafts acylations. Research has shown that even catalytic amounts (1-10 mol%) of In(OTs)₃ can effectively promote the acylation of highly activated aromatic compounds like 1,3,5-trimethoxybenzene.[16]

• Advantages: The key advantage is the use of catalytic instead of stoichiometric amounts, which simplifies the workup and reduces waste. The reaction can proceed cleanly and rapidly, often reaching quantitative yields in under an hour.[16]

• Performance: For 1,3,5-trimethoxybenzene, acylation with just 1 mol% of In(OTs)₃ in refluxing nitromethane has been reported to give quantitative yields.[16] This highlights a significant improvement in efficiency over the classical method.

Zeolites and Modified Clays

Solid acid catalysts like zeolites (e.g., H-ZSM-5, HY zeolite) and acid-treated clays offer a green and reusable alternative to traditional Lewis acids.[7]

• Advantages: These catalysts are heterogeneous, allowing for easy separation from the reaction mixture by simple filtration. They are often less corrosive and can be regenerated and reused, aligning with the principles of green chemistry.

• Performance: These systems are particularly effective for electron-rich substrates. The choice of pore size and acid site density can influence selectivity and prevent side reactions like polyacylation.[7]

Method 3: Acylation via Willgerodt-Kindler Reaction

An alternative, though less direct, route to obtaining acylated products involves a multi-step synthesis culminating in a Willgerodt-Kindler reaction. For instance, 3,4,5-trimethoxypropiophenone has been synthesized from 3,4,5-trimethoxybenzoic acid.[17] This involved converting the acid to its acid chloride, followed by reaction with diethylcadmium.[17] While this is a more complex sequence, it demonstrates an alternative pathway when direct acylation is problematic. The overall reported yield for this three-step sequence is in the range of 24-28%.[17]

Comparative Summary of Acylation Methods

Method	Catalyst	Catalyst Loading	Typical Conditions	Reported Yield	Pros	Cons
Classical Friedel-Crafts	AlCl₃, FeCl₃	Stoichiometric (≥1.0 eq.)	Anhydrous DCM, 0 °C to RT	Good to Excellent	Well-established, reliable, high reactivity[1][10]	Harsh conditions, stoichiometric waste, risk of demethylation/diacylation, complex workup[9]
Indium Catalysis	In(OTs)₃	Catalytic (1-10 mol%)	Refluxing Nitromethane	Quantitative[16]	High efficiency, low catalyst loading, milder conditions, simpler workup	Catalyst can be expensive, requires specific solvents
Solid Acid Catalysis	Zeolites, Modified Clays	Catalytic	Varies (often higher temps)	Good to Excellent[7]	Reusable catalyst, environmentally friendly, easy separation	May require higher temperatures, mass transfer limitations can occur
Willgerodt-Kindler Route	Multi-step	N/A	Multi-step process	Moderate (24-28% overall)[17]	Alternative pathway for specific structures	Indirect, lower overall yield, multiple steps

Conclusion and Recommendations

The acylation of the 3,4,5-trimethoxyphenyl moiety is a fundamental transformation for accessing a wide array of valuable pharmaceutical intermediates.

• For reliability and scalability , the classical Friedel-Crafts acylation with AlCl₃ remains the go-to method. Its success is contingent on careful control of stoichiometry and temperature to mitigate demethylation and ensure complete reaction.

• For process optimization and green chemistry initiatives , exploring catalytic systems like In(OTs)₃ or solid acids is highly recommended. The ability to use catalytic amounts of a promoter significantly improves the process efficiency and environmental footprint, offering quantitative yields under milder conditions.[16]

• The choice of method ultimately depends on the specific synthetic goal, scale of the reaction, and available resources. For routine lab-scale synthesis of 3',4',5'-trimethoxyacetophenone, the optimized Friedel-Crafts protocol provides a robust and effective solution. For industrial applications or where catalyst reusability is paramount, solid acid catalysts present a compelling alternative.

This guide provides the foundational knowledge and practical protocols to successfully navigate the acylation of this important chemical scaffold, empowering researchers to make informed decisions and achieve optimal synthetic outcomes.

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Advantages of using 2-(3,4,5-Trimethoxyphenyl)acetyl chloride over the corresponding carboxylic acid

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Optimization of amide bond formation for tubulin polymerization inhibitors and related pharmacophores.

Executive Summary & Structural Context

The 3,4,5-trimethoxyphenyl (TMP) moiety is a privileged pharmacophore in medicinal chemistry, famously recognized as the "A-ring" in Combretastatin A-4 (CA-4) and various colchicine-binding site inhibitors[1]. When synthesizing novel tubulin inhibitors, researchers frequently need to couple this moiety to complex, often sterically hindered amines (e.g., substituted indoles, anilines, or triazoles)[2].

While many discovery chemists default to standard peptide coupling conditions using 2-(3,4,5-Trimethoxyphenyl)acetic acid , upgrading the workflow to use the pre-activated 2-(3,4,5-Trimethoxyphenyl)acetyl chloride offers profound advantages in reaction kinetics, atom economy, and downstream purification[3]. Because the alpha-carbon of the TMP-acetic acid scaffold is achiral, the primary historical justification for using mild coupling agents—preventing racemization—is entirely irrelevant[4].

This guide objectively compares both reagents, providing mechanistic rationales and validated experimental protocols to streamline your synthetic pipeline.

Mechanistic Rationale: Why the Acid Chloride Outperforms

Electrophilicity and Leaving Group Dynamics

In standard carboxylic acid couplings, the acid must be activated in situ using reagents like EDC, DCC, or HATU to form an unstable O-acylisourea or active ester intermediate. This process is inherently slow and highly sensitive to steric hindrance from the incoming nucleophile.

Conversely, 2-(3,4,5-Trimethoxyphenyl)acetyl chloride features a highly polarized carbonyl group bonded to a chloride ion—an exceptional leaving group[4]. The transition state energy for nucleophilic attack on an acyl chloride is significantly lower than that of an active ester. This provides the necessary thermodynamic and kinetic driving force to push sluggish reactions with weakly nucleophilic or bulky amines to rapid completion.

Atom Economy and Byproduct Profile

A critical bottleneck in drug discovery is purification. Coupling agents like DCC generate dicyclohexylurea (DCU), a high-molecular-weight byproduct that is notoriously difficult to separate from the target API due to its poor solubility in both aqueous and organic phases. Even water-soluble variants like EDC generate significant chemical waste, resulting in poor Reaction Mass Efficiency (RME)[3].

The acid chloride route generates only one byproduct: hydrogen chloride (HCl) gas. When scavenged by an organic base like triethylamine (TEA), it forms TEA·HCl, a highly water-soluble salt that is instantly removed via a basic aqueous wash, completely bypassing the need for silica gel chromatography.

Fig 1: Mechanistic pathway of acyl chloride nucleophilic substitution.

Comparative Performance Data

The following table synthesizes experimental performance metrics for coupling the TMP-acetyl scaffold to a moderately hindered secondary amine (e.g., an N-methylindole derivative)[2].

Parameter	2-(3,4,5-TMP)acetyl chloride (Method A)	2-(3,4,5-TMP)acetic acid + EDC (Method B)
Reactivity / Kinetics	High: Complete in 1–2 hours at 0 °C to RT.	Moderate/Low: Requires 12–24 hours at RT.
Typical Yield	88% – 95%	65% – 75%
Byproduct Mass (per eq)	36.5 g/mol (HCl)	>150 g/mol (Urea derivatives + HOBt)
Atom Economy	Excellent: High Reaction Mass Efficiency[3].	Poor: Bulk of reagent mass becomes waste[3].
Purification Required	Liquid-Liquid Extraction (Aqueous Wash)	Column Chromatography (Silica Gel)
Scalability	Highly scalable, low reagent cost.	Cost-prohibitive at multi-gram scale.
Primary Caveat	Moisture sensitive; requires anhydrous solvents.	Prone to side-reactions (e.g., N-acylurea formation).

Experimental Workflows & Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems. The workup steps inherently verify the removal of specific unreacted starting materials.

Protocol A: Synthesis via 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (Recommended)

This protocol leverages the high reactivity of the acid chloride, utilizing an amine base as an acid scavenger to prevent the nucleophile from protonating into an unreactive ammonium salt[5].

• Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Argon).

• Dissolution: Dissolve the target amine (1.0 eq) in anhydrous Dichloromethane (DCM) (approx. 10 mL/mmol).

• Base Addition: Add Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.0 eq). The excess base serves as the HCl scavenger.

• Acylation: Cool the mixture to 0 °C in an ice bath. Dropwise, add a solution of 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.1 eq) dissolved in a minimal volume of anhydrous DCM.

• Reaction: Remove the ice bath and stir at room temperature. Monitor via TLC (typically complete within 1-2 hours).

• Self-Validating Workup:

  • Wash the organic layer with 1N HCl (aq) to protonate and remove any unreacted amine and the TEA.

  • Wash with saturated NaHCO₃ (aq) to hydrolyze any residual acid chloride into the water-soluble carboxylate salt[4].

  • Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The resulting product is typically >95% pure by NMR.

Protocol B: Synthesis via 2-(3,4,5-Trimethoxyphenyl)acetic acid (Traditional)

• Dissolution: Dissolve 2-(3,4,5-Trimethoxyphenyl)acetic acid (1.0 eq) and the target amine (1.1 eq) in DCM or DMF.

• Activation: Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and DIPEA (2.5 eq).

• Reaction: Stir at room temperature for 16–24 hours.

• Workup & Isolation: Dilute with EtOAc. Perform sequential aqueous washes (1N HCl, sat. NaHCO₃, brine).

• Purification: Because urea byproducts often partition into the organic layer, concentrate the crude mixture and purify via silica gel flash chromatography (e.g., Hexanes/EtOAc gradient) to isolate the pure amide.

Fig 2: Workflow comparison demonstrating the streamlined acid chloride route.

Conclusion

For the synthesis of tubulin polymerization inhibitors and related analogs, substituting 2-(3,4,5-Trimethoxyphenyl)acetic acid with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a highly strategic optimization. By eliminating the need for bulky coupling agents, researchers drastically improve atom economy, accelerate reaction kinetics, and bypass laborious chromatographic purification steps. Provided that anhydrous conditions are strictly maintained, the acid chloride route is the objectively superior methodology for both discovery-scale synthesis and process scale-up.

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A Senior Application Scientist's Guide to Characterizing Impurities in 2-(3,4,5-Trimethoxyphenyl)acetyl Chloride Reactions

For researchers, scientists, and drug development professionals, the purity of synthesized active pharmaceutical ingredients (APIs) is paramount. The presence of impurities, even in trace amounts, can significantly impact the efficacy and safety of a drug product.[1] This guide provides an in-depth technical comparison of analytical methodologies for the characterization of impurities arising from reactions involving 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, a key building block in the synthesis of various pharmaceutical compounds.

The Synthetic Landscape and the Genesis of Impurities

2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a highly reactive acylating agent, prized for its ability to introduce the 3,4,5-trimethoxyphenyl moiety. This structural motif is found in a number of compounds with biological activity.[2][3] The very reactivity that makes this compound a valuable synthetic tool also renders it susceptible to various side reactions, leading to the formation of impurities.

The primary route to 2-(3,4,5-Trimethoxyphenyl)acetyl chloride involves the chlorination of its parent carboxylic acid, 2-(3,4,5-Trimethoxyphenyl)acetic acid.[4][5][6] This is typically achieved using reagents such as thionyl chloride (SOCl₂) or oxalyl chloride. The subsequent use of the acyl chloride in, for example, an amidation reaction to form a desired product, introduces further opportunities for impurity generation.

A logical workflow for the synthesis and subsequent impurity analysis is depicted below:

Caption: Synthetic pathway and potential impurity generation in a typical amidation reaction using 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

Comparative Analysis of Key Impurities

The following table outlines the most common impurities encountered in reactions involving 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, their origins, and a comparison of their detection by High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Impurity Name	Structure	Origin	HPLC Analysis	GC-MS Analysis
2-(3,4,5-Trimethoxyphenyl)acetic acid		Hydrolysis of the acyl chloride by trace water in reactants or solvents.	Readily detectable by Reverse-Phase HPLC. Good peak shape with acidic mobile phase.	Requires derivatization (e.g., silylation) to increase volatility. Provides excellent sensitivity and mass spectral confirmation.
Unreacted 2-(3,4,5-Trimethoxyphenyl)acetyl chloride		Incomplete reaction.	Highly reactive with aqueous mobile phases; may hydrolyze on-column. Normal-phase HPLC can be used but is less common. Derivatization can be an alternative.	Can be analyzed directly if sufficiently volatile and thermally stable, but may degrade in the injector. Derivatization is a more robust approach.
Ethyl 2-(3,4,5-trimethoxyphenyl)acetate		Reaction of the acyl chloride with ethanol (a common residual solvent).	Easily separated and quantified by RP-HPLC.	Excellent candidate for GC-MS analysis due to its volatility. Provides definitive identification.
2-(3,4,5-Trimethoxyphenyl)acetic anhydride		Reaction of the acyl chloride with the corresponding carboxylic acid (hydrolysis product).	Can be detected by HPLC, but may be reactive.	Can be analyzed by GC-MS, though may be less volatile than other impurities.
Unreacted Amine	Varies	Incomplete reaction (if an amidation is performed).	Detectable by HPLC, often with good sensitivity depending on the chromophore.	Volatile amines are well-suited for GC-MS analysis.

Comparative Analytical Methodologies: A Head-to-Head Evaluation

The choice of analytical technique is critical for accurate impurity profiling. Here, we compare the performance of HPLC, GC-MS (with derivatization), and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Parameter	HPLC with UV Detection	GC-MS (with Derivatization)	UPLC-MS/MS
Principle	Separation based on polarity.	Separation based on volatility and polarity, with mass-based identification.	High-resolution separation based on polarity with highly sensitive and specific mass detection.
Typical Purity Result	≥99%	≥99%	≥99.5%
Linearity (R²)	>0.999	>0.999	>0.9995
Limit of Detection (LOD)	~0.1 µg/mL	~5-10 ng/mL	~0.01-0.89 µg/L[7]
Limit of Quantification (LOQ)	~0.3 µg/mL	~15-30 ng/mL	~0.02-2.96 µg/L[7]
Accuracy (% Recovery)	98-102%	98-102%	98.13-100.96%[7]
Precision (%RSD)	< 2%	< 3%	< 2%
Strengths	- Robust and reproducible- Suitable for non-volatile impurities- Wide applicability[8]	- High specificity and sensitivity- Definitive peak identification- Excellent for volatile and semi-volatile impurities[9]	- Unmatched sensitivity and selectivity- Structural information from fragmentation- Fast analysis times[10]
Limitations	- Lower sensitivity than MS- Peak identification is not definitive[10]	- Not suitable for non-volatile or thermally labile compounds- Derivatization adds complexity and potential for side reactions[9]	- Higher cost and complexity of instrumentation

Experimental Protocols

Protocol 1: Reverse-Phase HPLC Method for Impurity Profiling

This protocol is designed for the separation and quantification of the non-volatile impurities in a reaction mixture where 2-(3,4,5-Trimethoxyphenyl)acetyl chloride was used for an amidation reaction.

• Instrumentation: HPLC system with a UV detector, pump, autosampler, and column oven.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-20 min: Gradient to 5% A, 95% B

  • 20-25 min: Hold at 5% A, 95% B

  • 25-26 min: Return to 95% A, 5% B

  • 26-30 min: Hold at 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation:

  • Carefully quench a 1 mL aliquot of the crude reaction mixture with 1 mL of methanol to convert any remaining 2-(3,4,5-Trimethoxyphenyl)acetyl chloride to the more stable methyl ester.

  • Dilute the quenched mixture with the initial mobile phase (95:5 Water:Acetonitrile with 0.1% formic acid) to a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Protocol 2: GC-MS with Silylation for Volatile and Polar Impurities

This protocol is suitable for the identification and quantification of volatile impurities and polar impurities after derivatization.

• Instrumentation: GC system coupled to a Mass Spectrometer (MS).

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 15 °C/min.

  • Final hold: Hold at 280 °C for 10 minutes.

• MS Interface Temperature: 280 °C.

• MS Source Temperature: 230 °C.

• Mass Scan Range: 50–550 amu in full scan mode.

• Sample Preparation and Derivatization:

  • Take a 100 µL aliquot of the crude reaction mixture and evaporate to dryness under a gentle stream of nitrogen.

  • To the dry residue, add 100 µL of anhydrous pyridine and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[11]

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature and inject 1 µL into the GC-MS.

Workflow for Impurity Characterization

The following diagram outlines a comprehensive workflow for the characterization of impurities in a reaction mixture containing the product of a reaction with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

Caption: A comprehensive analytical workflow for the characterization of impurities.

Conclusion and Recommendations

The comprehensive characterization of impurities in reactions involving 2-(3,4,5-Trimethoxyphenyl)acetyl chloride requires a multi-pronged analytical approach.

• For routine process monitoring and quantification of major non-volatile impurities, a validated RP-HPLC-UV method offers robustness and reliability.

• For the definitive identification of volatile impurities and polar byproducts like the parent carboxylic acid, GC-MS with derivatization is the gold standard, providing both high sensitivity and structural information.

• For in-depth impurity profiling, especially for regulatory submissions where trace-level impurities must be identified and quantified, the superior sensitivity and specificity of UPLC-MS/MS are indispensable.

By employing a combination of these techniques, researchers and drug development professionals can gain a thorough understanding of their reaction profiles, enabling them to optimize synthetic routes, ensure batch-to-batch consistency, and ultimately deliver safe and effective pharmaceutical products.

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A Comparative Guide to Lewis Acid Catalysis in the Friedel-Crafts Acylation with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Introduction

The Friedel-Crafts acylation, a cornerstone of electrophilic aromatic substitution, is indispensable for forging carbon-carbon bonds and synthesizing aryl ketones. These ketones are pivotal intermediates in medicinal chemistry and materials science. A particularly relevant application is in the synthesis of combretastatin analogues, a class of potent anti-cancer agents known for their tubulin polymerization inhibition.[1][2][3] The core structure of many of these analogues is constructed via the acylation of an aromatic ring with a substituted phenylacetyl chloride, such as 2-(3,4,5-Trimethoxyphenyl)acetyl chloride.

The success of this transformation hinges on the selection of an appropriate Lewis acid catalyst. The catalyst's role is to generate the highly reactive acylium ion, the key electrophile in the reaction.[4][5][6] However, the landscape of Lewis acids is diverse, ranging from the highly reactive aluminum chloride (AlCl₃) to milder alternatives like zinc chloride (ZnCl₂). The choice of catalyst profoundly impacts reaction efficiency, yield, selectivity, and substrate compatibility.[7]

This guide provides a comprehensive, data-driven comparison of four commonly employed Lewis acids—AlCl₃, FeCl₃, SnCl₄, and ZnCl₂—for the Friedel-Crafts acylation using 2-(3,4,5-Trimethoxyphenyl)acetyl chloride. By presenting supporting experimental data, detailed protocols, and a mechanistic rationale, this document serves as a practical resource for researchers, scientists, and drug development professionals to make informed decisions in their synthetic endeavors.

Theoretical Framework: Mechanism and the Role of the Catalyst

The Friedel-Crafts acylation proceeds through a well-established multi-step mechanism. Understanding this pathway is crucial for appreciating the nuanced differences between Lewis acid catalysts.

Mechanism of Friedel-Crafts Acylation:

• Formation of the Acylium Ion: The Lewis acid (e.g., AlCl₃) coordinates to the chlorine atom of the acyl chloride. This polarization weakens the C-Cl bond, leading to its cleavage and the formation of a resonance-stabilized acylium ion. This step is critical, as it generates the potent electrophile required for the reaction.[6][8]

• Electrophilic Attack: The electron-rich π system of the aromatic ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This attack temporarily disrupts the aromaticity of the ring, forming a positively charged intermediate known as the sigma complex or arenium ion.[5]

• Restoration of Aromaticity: A base, typically the complexed Lewis acid anion (e.g., AlCl₄⁻), abstracts a proton from the carbon bearing the new acyl group. The electrons from the C-H bond return to the ring, restoring its aromaticity and yielding the final aryl ketone product.[4][5] The Lewis acid catalyst is regenerated in this step, although in practice, it often forms a complex with the product ketone, necessitating stoichiometric amounts, especially with strong Lewis acids like AlCl₃.[9]

The Critical Choice of Lewis Acid:

The identity of the Lewis acid governs the facility of acylium ion formation and the overall reaction conditions.

• Aluminum Chloride (AlCl₃): A powerful and widely used Lewis acid, AlCl₃ readily promotes the reaction even with deactivated aromatic rings.[10] However, its high reactivity can be a double-edged sword, sometimes leading to side reactions.[11] It is also highly hygroscopic and can be difficult to handle.[12]

• Iron(III) Chloride (FeCl₃): A more moderate and cost-effective alternative to AlCl₃.[13] It is often sufficient for activated aromatic systems and offers the advantage of simpler work-up procedures and reduced corrosiveness.[14][15]

• Tin(IV) Chloride (SnCl₄): A versatile, moderately strong Lewis acid that is soluble in many organic solvents, allowing for homogeneous reaction conditions.[16][17] This property can be advantageous for optimizing reactions and improving reproducibility.

• Zinc Chloride (ZnCl₂): Generally considered a milder Lewis acid, ZnCl₂ is often used for reactions involving sensitive substrates.[18][19] While it may require more forcing conditions (e.g., higher temperatures), it can offer improved selectivity.[20]

Comparative Experimental Study

To provide a direct comparison, we outline a standardized experimental investigation into the acylation of a model activated substrate, anisole, with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, catalyzed by each of the four selected Lewis acids.

General Experimental Workflow

The workflow for screening Lewis acid catalysts is a systematic process designed to ensure consistency and allow for reliable comparison of results.

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A Comparative Guide to the Stability Assessment of Amides Synthesized from 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the stability of amides synthesized using 2-(3,4,5-Trimethoxyphenyl)acetyl chloride. We will delve into the rationale behind the synthetic route, provide detailed protocols for stability-indicating studies, and compare the acyl chloride method with common alternatives, supported by experimental data and authoritative references.

Introduction: The Significance of the 3,4,5-Trimethoxyphenyl Moiety and Amide Bond Stability

The 3,4,5-trimethoxyphenyl group is a privileged scaffold in medicinal chemistry, found in numerous biologically active compounds, including the well-known antibacterial agent Trimethoprim and the microtubule-targeting drug Combretastatin A-4. When this moiety is incorporated into a molecule via an amide linkage, the stability of that bond becomes critical to the compound's shelf-life, efficacy, and safety profile.[1] Amide hydrolysis is a primary degradation pathway that can lead to loss of activity and the formation of potentially harmful impurities.[2][3]

Therefore, a robust assessment of stability is not merely a regulatory formality but a cornerstone of rational drug design and development.[4][5] This guide focuses on amides derived from 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, a reactive starting material that offers efficient amide bond formation but also presents unique stability considerations.

Part 1: Synthesis of Amides from 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

Rationale for the Acyl Chloride Method

The use of acyl chlorides for amide synthesis, often under Schotten-Baumann conditions, is a highly efficient and widely utilized method.[6][] The high electrophilicity of the acyl chloride carbonyl carbon leads to rapid reaction with primary and secondary amines, typically at room temperature.[6][] This method is often preferred for its speed and high conversion rates.

However, the high reactivity of acyl chlorides also presents a key challenge: susceptibility to hydrolysis.[8] Any moisture present in the reaction can hydrolyze the acyl chloride back to the corresponding carboxylic acid, 2-(3,4,5-Trimethoxyphenyl)acetic acid. This not only consumes the starting material but also introduces an impurity that must be removed during workup.

Comparative Context: Alternative Synthetic Routes

To provide a comprehensive assessment, it is crucial to consider alternative methods for forming the same amide bond. Each method introduces a different set of potential impurities that could influence the final compound's stability profile.

• Carbodiimide Coupling (e.g., DCC, EDC): This method activates the corresponding carboxylic acid in situ. While it avoids the handling of moisture-sensitive acyl chlorides, it introduces its own set of reagents and byproducts, such as isourea derivatives, which can be difficult to remove completely.[6]

• Acid Anhydrides: Less reactive than acyl chlorides, anhydrides can be a good alternative for sensitive substrates.[][9] The reaction is generally slower and may require heating.

• Coupling Reagents (e.g., HATU, HOBt): Widely used in peptide synthesis, these reagents provide high yields and low racemization but are often expensive and add to the complexity of purification.[6]

The choice of synthetic route is a critical experimental decision. For this guide, we proceed with the acyl chloride method due to its efficiency, while acknowledging that a comprehensive stability program should ideally compare batches synthesized via different routes.

Experimental Protocol: Synthesis of a Representative Amide

This protocol describes the synthesis of N-benzyl-2-(3,4,5-trimethoxyphenyl)acetamide as a model compound.

Materials:

• 2-(3,4,5-Trimethoxyphenyl)acetyl chloride

• Benzylamine

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve benzylamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 2-(3,4,5-Trimethoxyphenyl)acetyl chloride (1.05 equivalents) in anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirring amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting amine is consumed.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide.

• Purify the crude product by recrystallization or column chromatography.

Part 2: A Guide to Assessing Amide Stability via Forced Degradation

Forced degradation, or stress testing, is an essential component of drug development that provides insight into the intrinsic stability of a molecule by subjecting it to conditions more severe than those used in accelerated stability testing.[1][4] The goal is to identify likely degradation products and establish degradation pathways, which is a regulatory requirement under ICH guidelines.[4][5]

Caption: Overall workflow for stability assessment.

Protocol: Forced Degradation Study

A stock solution of the purified amide (e.g., 1 mg/mL) should be prepared in a suitable solvent, typically a mixture of acetonitrile and water.[10] This stock solution is then subjected to the following stress conditions. The extent of degradation should ideally be between 5-20% for meaningful analysis.[1]

1. Acidic Hydrolysis

• Rationale: Amide bonds are susceptible to acid-catalyzed hydrolysis. The carbonyl oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[2][11] This condition targets functional groups like amides and esters.[12]

• Protocol:

  • Mix the amide stock solution with an equal volume of 0.1 M to 1 M HCl.[10]

  • Incubate the solution at an elevated temperature (e.g., 60-80 °C).

  • Withdraw aliquots at various time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of base (e.g., NaOH) before HPLC analysis to prevent further degradation on the column.

2. Basic Hydrolysis

• Rationale: Under basic conditions, the hydroxide ion acts as a nucleophile, directly attacking the amide carbonyl carbon.[2][13] This reaction is often slower than acid hydrolysis but can be forced with heat.[11]

• Protocol:

  • Mix the amide stock solution with an equal volume of 0.1 M to 1 M NaOH.[10]

  • Incubate at an elevated temperature (e.g., 60-80 °C).

  • Withdraw aliquots at specified time points.

  • Neutralize the aliquots with an equivalent amount of acid (e.g., HCl) before analysis.

Caption: Simplified amide hydrolysis pathways.

3. Oxidative Degradation

• Rationale: This tests the molecule's susceptibility to oxidation. The trimethoxyphenyl ring, with its electron-rich methoxy groups, could be a potential site for oxidation.

• Protocol:

  • Mix the amide stock solution with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).

  • Keep the solution at room temperature and protect it from light.

  • Withdraw aliquots at specified time points for analysis.

4. Thermal Degradation

• Rationale: Heat can accelerate chemical reactions like hydrolysis, oxidation, and rearrangement, revealing the thermal lability of the compound.[12]

• Protocol:

  • Expose the solid amide powder to dry heat in a temperature-controlled oven (e.g., 80 °C or higher, depending on the melting point).[10][12]

  • Separately, incubate a solution of the amide at a similar temperature.

  • Analyze samples at various time points.

5. Photolytic Degradation

• Rationale: Exposure to light can induce photolytic reactions, particularly in molecules with aromatic rings and conjugated systems.[12] ICH guideline Q1B provides specific conditions for photostability testing.

• Protocol:

  • Expose both the solid amide and a solution of the amide to a light source that provides both UV and visible light (e.g., a xenon lamp or a cool white fluorescent/near-UV lamp combination).

  • Ensure an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Analyze the exposed samples and compare them to a dark control sample stored under the same conditions.

Part 3: Analytical Methodology

A validated stability-indicating analytical method is one that can accurately measure the decrease in the active ingredient's concentration due to degradation. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[14][15]

Protocol: Stability-Indicating HPLC Method Development

Objective: To develop an HPLC method that separates the parent amide from all potential degradation products and synthesis-related impurities.

Instrumentation & Columns:

• HPLC system with a PDA (Photodiode Array) or UV detector.

• A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size) is a good starting point.

Method Development Steps:

• Solvent Selection: Use a mobile phase of acetonitrile or methanol and a buffered aqueous phase (e.g., phosphate or formate buffer) to control pH.

• Initial Gradient: Start with a broad gradient (e.g., 5% to 95% organic solvent over 20-30 minutes) to elute all components.

• Wavelength Selection: Use the PDA detector to identify the λ_max (wavelength of maximum absorbance) for the parent amide. Monitor at this wavelength and potentially others to ensure detection of degradants that may have different chromophores.

• Optimization: Analyze a mixture of samples from all forced degradation conditions. Adjust the gradient slope, mobile phase pH, and column temperature to achieve baseline separation (>1.5) for all peaks.

• Validation: Once optimized, the method must be validated according to ICH guidelines for parameters including specificity, linearity, accuracy, precision, and robustness.[15]

Characterization of Degradants

Once degradation products are separated by HPLC, their structures must be elucidated.

• HPLC-MS (LC-MS): This is the primary tool for obtaining the molecular weight of each degradant, providing crucial initial information for structural identification.[14][16]

• NMR Spectroscopy: If a degradation product is present in sufficient quantity, it can be isolated (e.g., by preparative HPLC) and its structure fully characterized by 1D and 2D NMR techniques.[14]

Part 4: Data Interpretation and Comparison

The results from the HPLC analysis of all stressed samples should be compiled to build a comprehensive stability profile.

Data Summary

All quantitative data should be summarized in a clear, structured table. This allows for easy comparison of the amide's stability under different conditions.

Stress Condition	Reagent/Condition	Duration (hr)	Temperature (°C)	Parent Amide Remaining (%)	Major Degradant 1 (% Area)	Major Degradant 2 (% Area)
Control	None	24	RT	100.0	N/A	N/A
Acidic	0.1 M HCl	24	80	85.2	14.1 (DP-1)	-
Basic	0.1 M NaOH	24	80	92.5	6.8 (DP-1)	-
Oxidative	3% H₂O₂	24	RT	98.1	-	1.2 (DP-2)
Thermal (Solid)	Dry Heat	24	80	99.5	-	-
Photolytic	ICH Q1B	-	RT	97.8	-	1.5 (DP-3)

DP-1: Degradation Product 1 (likely 2-(3,4,5-Trimethoxyphenyl)acetic acid from hydrolysis) DP-2, DP-3: Unknown degradation products requiring further characterization

Interpretation and Insights

• Primary Degradation Pathway: Based on the example data, the amide is most susceptible to acid-catalyzed hydrolysis, followed by basic hydrolysis. This is a typical stability profile for amides.

• Identification of DP-1: The primary degradation product (DP-1) in both acidic and basic conditions is likely the carboxylic acid resulting from hydrolysis. This can be confirmed by comparing its retention time with a standard of 2-(3,4,5-Trimethoxyphenyl)acetic acid and by LC-MS analysis.

• Impact of Synthesis Route: If the initial, unstressed sample showed a small peak corresponding to DP-1, it would suggest that some hydrolysis of the 2-(3,4,5-Trimethoxyphenyl)acetyl chloride starting material occurred during synthesis. Amides prepared via an alternative route (e.g., EDC coupling) would not be expected to have this specific impurity initially, though they may have others. This highlights the importance of understanding the process-related impurities as well as the degradation products.

• Intrinsic Stability: The compound shows good stability against oxidative, thermal, and photolytic stress, suggesting the core trimethoxyphenyl acetamide structure is robust under these conditions.

Conclusion

A thorough assessment of amide stability is a multi-faceted process that begins with a well-understood synthetic route and culminates in a detailed analysis of degradation pathways under various stress conditions. For amides synthesized from 2-(3,4,5-Trimethoxyphenyl)acetyl chloride, the primary stability concern is typically hydrolytic cleavage of the amide bond. A systematic forced degradation study, coupled with a validated stability-indicating HPLC method, provides the necessary data to understand the molecule's intrinsic stability, predict its long-term behavior, and meet regulatory requirements. This foundational knowledge is indispensable for advancing promising compounds through the drug development pipeline.

References

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• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). LinkedIn. Retrieved March 7, 2026, from [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). Polymer Solutions. Retrieved March 7, 2026, from [Link]

• Amides can be hydrolysed under acidic or basic conditions too. (2025, May 11). Oxford University Press. Retrieved March 7, 2026, from [Link]

• Hydrolysis of Esters and Amides. (2026, February 17). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

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Safety & Regulatory Compliance

Mastering the Safe Handling of 2-(3,4,5-Trimethoxyphenyl)acetyl Chloride: A Guide for Laboratory Professionals

For researchers engaged in the synthesis of novel therapeutics and other advanced chemical entities, 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a valuable building block. However, its utility is matched by its hazardous nature, characteristic of acyl chlorides. This guide provides a comprehensive, experience-driven framework for the safe handling, use, and disposal of this reactive compound, ensuring both the integrity of your research and the safety of your laboratory personnel.

Understanding the Inherent Risks: The Reactivity of Acyl Chlorides

2-(3,4,5-Trimethoxyphenyl)acetyl chloride, like all acyl chlorides, is highly reactive and moisture-sensitive.[1] The primary hazard stems from its vigorous and exothermic reaction with water, including atmospheric moisture, which produces corrosive hydrogen chloride (HCl) gas and the corresponding carboxylic acid.[2][3] This reaction is the root cause of the severe skin burns, eye damage, and respiratory tract irritation associated with this class of compounds.[1][4] Inhalation of the vapors can lead to delayed and potentially fatal pulmonary edema.[2][5]

Furthermore, many acyl chlorides are flammable liquids and their vapors can form explosive mixtures with air.[4][6] It is crucial to handle them away from heat, sparks, and open flames.[7]

Core Directive: Establishing a Safe Operational Environment

A multi-layered approach to safety is paramount when working with 2-(3,4,5-Trimethoxyphenyl)acetyl chloride. This involves a combination of engineering controls, appropriate personal protective equipment (PPE), and meticulous handling procedures.

Engineering Controls: Your First Line of Defense

All manipulations involving 2-(3,4,5-Trimethoxyphenyl)acetyl chloride must be conducted within a certified chemical fume hood to prevent the inhalation of corrosive vapors.[8] The fume hood also provides a contained space in the event of a spill. An emergency eyewash station and safety shower must be readily accessible and in good working order.[1][9]

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

The selection and proper use of PPE are critical for preventing contact with this corrosive material. The following table outlines the minimum required PPE.

Body Part	Recommended PPE	Material/Specification	Rationale
Hands	Chemical-resistant gloves	Butyl rubber or a laminate glove (e.g., Silver Shield/4H®).[5][9]	Provides protection against permeation and degradation by acyl chlorides.
Eyes/Face	Safety goggles and a face shield	ANSI Z87.1 compliant.[10]	Goggles protect against splashes, while the face shield offers an additional layer of protection for the entire face.[11]
Body	Flame-resistant lab coat	Nomex® or equivalent.	Protects against splashes and potential flash fires.[4][9]
Feet	Closed-toe shoes	Leather or other chemical-resistant material.	Protects against spills.[9]
Respiratory	Air-purifying respirator with organic vapor/acid gas cartridges	NIOSH-approved.[1]	To be used in situations where engineering controls may not be sufficient to maintain exposure below permissible limits, or in the event of a spill.

Procedural Guidance: From Receipt to Disposal

A systematic workflow is essential for minimizing risk. The following steps provide a comprehensive operational plan.

Receiving and Storage

• Upon receipt, inspect the container for any signs of damage or leaks.

• Store 2-(3,4,5-Trimethoxyphenyl)acetyl chloride in a cool, dry, and well-ventilated area designated for corrosive and flammable materials.[1][8]

• The storage area should be separate from incompatible materials such as water, alcohols, strong bases, and oxidizing agents.[2]

• Always store the container under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis from atmospheric moisture.[7][9]

Handling and Use

• Before beginning any work, ensure that all necessary PPE is donned correctly.

• Work exclusively within a chemical fume hood.[8]

• Use spark-proof tools and equipment to prevent ignition of flammable vapors.[7][9]

• Ground and bond containers when transferring the material to prevent static discharge.[7]

• When dispensing the liquid, use a syringe or cannula under an inert atmosphere to avoid exposure to air and moisture.

• Always add the acyl chloride to the reaction mixture slowly and in a controlled manner, as the reaction may be exothermic.

Spill Management

In the event of a spill, immediate and decisive action is required. The following workflow outlines the necessary steps.

Caption: Workflow for the safe management of a 2-(3,4,5-Trimethoxyphenyl)acetyl chloride spill.

Waste Disposal

All waste containing 2-(3,4,5-Trimethoxyphenyl)acetyl chloride or its reaction byproducts must be treated as hazardous waste.

• Liquid Waste: Unused or waste 2-(3,4,5-Trimethoxyphenyl)acetyl chloride should be slowly and carefully quenched by adding it to a stirred, ice-cold solution of sodium bicarbonate. The reaction will generate gas, so ensure adequate ventilation.

• Solid Waste: Contaminated solid materials, such as absorbent pads and used PPE, should be placed in a clearly labeled, sealed container for hazardous waste disposal.[8]

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Conclusion: A Culture of Safety

The responsible use of reactive chemicals like 2-(3,4,5-Trimethoxyphenyl)acetyl chloride is a cornerstone of scientific integrity and laboratory safety. By understanding the inherent hazards, implementing robust engineering controls, consistently using the correct PPE, and adhering to meticulous handling and disposal procedures, researchers can confidently and safely advance their scientific endeavors.

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